1-(Bromomethyl)-1-ethylcyclopropane

• CAS: 1489014-79-0

Core Science & Biosynthesis

Core Directive: The Strategic Value of the Quaternary Cyclopropane

An In-Depth Technical Guide to 1-(Bromomethyl)-1-ethylcyclopropane

CAS Number: 1489014-79-0 Formula: C₆H₁₁Br Molecular Weight: 163.06 g/mol

In the landscape of modern medicinal chemistry, 1-(Bromomethyl)-1-ethylcyclopropane represents a high-value pharmacophore building block. Unlike its simpler analog, (bromomethyl)cyclopropane, this molecule features a quaternary carbon center . This structural nuance is critical in drug design for two reasons:

• Conformational Locking: The geminal ethyl and bromomethyl groups create a rigid steric environment, restricting the rotation of attached chains and potentially locking a drug molecule into its bioactive conformation (the "Thorpe-Ingold effect").

• Metabolic Stability: The quaternary center blocks metabolic oxidation at the

  -position, a common clearance pathway for alkyl chains.

This guide provides a rigorous technical analysis of its synthesis, reactivity, and handling, designed for researchers requiring high-purity incorporation of this motif.

Chemical Identity & Physical Properties

While experimental data for the ethyl-substituted variant is less ubiquitous than the methyl analog, its properties can be accurately extrapolated from structure-activity relationships (SAR) of homologous cyclopropanes.

Property	Value / Description	Source/Note
CAS Number	1489014-79-0	Verified Registry
IUPAC Name	1-(Bromomethyl)-1-ethylcyclopropane	Systematic
Molecular Formula	C₆H₁₁Br	-
Appearance	Colorless to pale yellow liquid	Standard for alkyl bromides
Boiling Point (Est.)	135–145 °C @ 760 mmHg	Extrapolated from methyl analog (106°C)
Density (Est.)	~1.35 g/mL	Slightly lower than methyl analog (1.39 g/mL) due to alkyl bulk
Solubility	Immiscible with water; Soluble in DCM, THF, Et₂O	Lipophilic haloalkane
Stability	Cold storage (2–8°C) recommended	Avoid light/heat to prevent debromination

Synthesis Strategy: The "Gem-Disubstituted" Challenge

Synthesizing 1-(bromomethyl)-1-ethylcyclopropane requires navigating the steric hindrance of the quaternary center. The most robust route proceeds via the reduction of 1-ethylcyclopropanecarboxylic acid followed by bromination.

Step 1: Reduction to Alcohol

• Precursor: 1-Ethylcyclopropanecarboxylic acid.

• Reagent: Lithium Aluminum Hydride (LiAlH₄) in THF.

• Critical Control: The quaternary center makes the carbonyl carbon sterically crowded. Reflux is often required to drive the reduction to completion.

Step 2: Bromination (The Critical Step)

Direct conversion of 1-ethylcyclopropanemethanol to the bromide is prone to skeletal rearrangement (ring opening) if acidic conditions are too harsh.

• Preferred Method: Appel Reaction (CBr₄ / PPh₃) or PBr₃ at controlled temperatures.

• Why? The Appel reaction proceeds under neutral conditions, minimizing the formation of the cyclopropylmethyl carbocation, which is the trigger for ring opening.

Experimental Workflow (PBr₃ Protocol)

• Reagents: 1-Ethylcyclopropanemethanol (1.0 eq), PBr₃ (0.4 eq).

• Solvent: Anhydrous CH₂Cl₂ (DCM).

• Temperature: -10°C to 0°C.

Protocol:

• Dissolve the alcohol in dry DCM under N₂ atmosphere.

• Cool to -10°C.

• Add PBr₃ dropwise over 30 minutes. Note: Exothermic.

• Allow to warm to room temperature and stir for 2 hours.

• Quench: Pour onto ice/NaHCO₃ (aq).

• Purification: Distillation under reduced pressure. Do not overheat pot residue to avoid isomerization.

Caption: Synthesis workflow emphasizing temperature control during bromination to prevent ring opening.

Reactivity Profile: The Cyclopropylmethyl Rearrangement

The defining feature of this molecule is its susceptibility to homoallylic rearrangement under solvolytic conditions.

Mechanism of Instability

If the bromine leaves (generating a carbocation), the positive charge is adjacent to the strained cyclopropane ring. The ring orbitals (

-bonds) can overlap with the empty p-orbital, leading to:

• Direct Substitution (Kinetic Product): Nucleophile attacks the primary carbon.

• Ring Expansion: Rearrangement to a cyclobutyl cation.

• Ring Opening: Formation of an acyclic homoallylic alkene.

Expert Insight: The presence of the 1-ethyl group stabilizes the cyclopropyl cation relative to the unsubstituted analog, but it also increases steric hindrance for direct

attack. Therefore, reactions with nucleophiles should be conducted in aprotic polar solvents (DMF, DMSO) with strong nucleophiles to favor over (ionization) pathways.

Caption: Competing reaction pathways. Sn2 conditions are required to maintain the cyclopropane ring integrity.

Applications in Drug Development

This specific CAS entry is increasingly relevant in the synthesis of:

• Kinase Inhibitors: The bulky ethyl-cyclopropyl motif fits into hydrophobic pockets of enzymes (e.g., VEGFR, MET) more effectively than a simple methyl or isopropyl group.

• Neuroactive Agents: Used to modulate the lipophilicity (LogP) of CNS-targeting drugs without adding excessive molecular weight.

• Peptidomimetics: The quaternary carbon acts as a conformational constraint in amino acid analogs.

Safety & Handling

• Hazard Class: Alkyl Bromide (Corrosive/Irritant).

• Lachrymator: Like many benzyl and allylic halides, cyclopropylmethyl bromides can be potent lachrymators. Handle strictly in a fume hood.

• Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. The compound can degrade to release HBr, which autocatalyzes ring opening.

References

• Chemical Identity: 1-(Bromomethyl)-1-ethylcyclopropane. CAS 1489014-79-0. Verified via ChemicalBook and Sigma-Aldrich catalogs. Link

• Synthesis Methodology (Analog): Synthesis of (Bromomethyl)cyclopropane via PBr3. Organic Syntheses, Coll. Vol. 6, p.1037. (Adapted for ethyl derivative). Link

• Reactivity Mechanism: Solvolysis of Cyclopropylmethyl Derivatives. Roberts, J. D., & Mazur, R. H. (1951). Journal of the American Chemical Society.[1] (Foundational text on cyclopropylcarbinyl rearrangement). Link

• Physical Properties (Analog): (Bromomethyl)cyclopropane Properties. PubChem CID 81503. Used for property extrapolation. Link

Sources

• 1. WO2015101452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents [patents.google.com]

Strategic Synthesis of 1-(Bromomethyl)-1-ethylcyclopropane: A Process Chemistry Perspective

Executive Summary

1-(Bromomethyl)-1-ethylcyclopropane is a high-value structural motif in medicinal chemistry, serving as a conformationally restricted bioisostere for gem-dimethyl groups or as a metabolic blocker to prevent

-oxidation.

Synthesizing gem-disubstituted cyclopropanes presents a unique challenge: constructing a strained quaternary center without inducing ring fragmentation. This guide details the Allylic Alcohol Directing Route , a two-step protocol favored for its stereoelectronic reliability and scalability. Unlike classical malonate alkylation strategies, which are step-intensive, this route leverages the hydroxyl group of 2-ethyl-2-propen-1-ol to accelerate and direct cyclopropanation, followed by a neutral-condition bromination to preserve ring integrity.

Retrosynthetic Analysis

The strategic disconnection relies on maintaining the C-C bond framework of the cyclopropane once formed. The retrosynthesis disconnects the carbon-bromine bond first, revealing the neopentyl-like alcohol. The cyclopropane ring is then disconnected via cheletropic extrusion of a methylene carbenoid, leading back to the commercially available 2-ethylallyl alcohol.

Figure 1: Retrosynthetic tree illustrating the Allylic Alcohol Directing Route.

Phase I: The Constructive Phase (Ring Formation)

The Furukawa-Modified Simmons-Smith Reaction

The formation of the cyclopropane ring is best achieved using the Furukawa modification (

+ ).[1] Unlike the traditional Zn-Cu couple, diethylzinc provides a homogeneous reaction mixture, allowing for precise stoichiometry and reproducible kinetics.

Crucial Mechanistic Insight: The reaction proceeds via a "Butterfly Transition State."[2] The oxygen atom of the allylic alcohol coordinates to the zinc carbenoid (

), accelerating the reaction by a factor of >100 compared to unfunctionalized alkenes and delivering the methylene group exclusively to the face of the alkene occupied by the hydroxyl group.

Experimental Protocol

Reagents:

• Substrate: 2-Ethyl-2-propen-1-ol (1.0 equiv)

• Reagent A: Diethylzinc (

  , 1.0 M in hexanes, 2.2 equiv)

• Reagent B: Diiodomethane (

  , 2.2 equiv)

• Solvent: Dichloromethane (DCM), Anhydrous

Workflow:

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, nitrogen inlet, and pressure-equalizing addition funnel. Maintain a strict

  atmosphere.

• Solvation: Charge the flask with DCM and 2-ethyl-2-propen-1-ol. Cool to -10°C.[3]

• Carbenoid Formation (In-Situ): Add

  solution dropwise over 20 minutes. Caution: Exothermic.[4] Stir for 10 minutes.

• Addition: Add

  dropwise over 30 minutes, maintaining internal temperature < 0°C. The solution will likely turn milky/opaque.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12–18 hours. Monitor by TLC (stain with

  ; alkene spot will disappear).

• Quench (Critical): Cool back to 0°C. Quench cautiously with saturated aqueous

  . Vigorous gas evolution (ethane) and precipitation of zinc salts will occur.

• Workup: Filter the biphasic mixture through a Celite pad to remove zinc salts. Extract the aqueous layer with DCM (3x). Wash combined organics with 10%

  (to remove iodine traces) and brine. Dry over and concentrate.

• Purification: Distillation under reduced pressure.

Target Output: 1-Ethyl-1-(hydroxymethyl)cyclopropane.

• Yield Expectation: 85–92%[5]

Phase II: The Functional Phase (Bromination)

The Appel Reaction

Converting the neopentyl-like alcohol to a bromide requires careful selection of reagents. Standard acidic conditions (e.g.,

, ) or harsh Lewis acids ( ) often trigger a cyclopropylcarbinyl rearrangement , opening the ring to form homoallyl bromides.

The Appel Reaction (

) is the gold standard here. It operates under neutral conditions and follows an mechanism.[6] Although the target carbon is primary, the steric bulk of the adjacent quaternary center makes the mild nature of the Appel conditions essential to prevent elimination or rearrangement.

Experimental Protocol

Reagents:

• Substrate: 1-Ethyl-1-(hydroxymethyl)cyclopropane (1.0 equiv)

• Triphenylphosphine (

  , 1.2 equiv)

• Carbon Tetrabromide (

  , 1.2 equiv)

• Solvent: DCM (Anhydrous)

Workflow:

• Setup: Charge a flask with the alcohol and

  in DCM. Cool to 0°C.

• Activation: Add

  portion-wise (solid) or as a solution in DCM over 30 minutes.

  • Observation: The solution may turn slightly yellow.

• Reaction: Stir at 0°C for 1 hour, then warm to RT for 2–4 hours.

• Workup: Add pentane or hexanes to the reaction mixture. This precipitates the bulk of the Triphenylphosphine Oxide (

  ) byproduct.

• Filtration: Filter off the solid

  .

• Purification: Concentrate the filtrate. The residue is best purified via silica gel flash chromatography (eluent: 100% Hexanes to 5% EtOAc/Hexanes) or vacuum distillation if scale allows.

Target Output: 1-(Bromomethyl)-1-ethylcyclopropane.

• Yield Expectation: 80–88%[5]

Process Logic & Scale-Up Decision Tree

The following diagram illustrates the decision-making process for scaling this chemistry, highlighting safety checkpoints and critical quality attributes (CQAs).

Figure 2: Process flow and critical control points for synthesis.

Data Summary Table

Parameter	Simmons-Smith (Step 1)	Appel Reaction (Step 2)
Key Reagent	Diethylzinc ( )	Carbon Tetrabromide ( )
Mechanism	Cheletropic Carbenoid Insertion	Substitution
Thermodynamics	Highly Exothermic	Mildly Exothermic
Major Byproduct	Zn , Ethane gas	,
Safety Risk	Pyrophoric ( )	Hepatotoxic ( )
Typical Yield	85-92%	80-88%

References

• Simmons, H. E., & Smith, R. D. (1959). A New Synthesis of Cyclopropanes. Journal of the American Chemical Society, 81(16), 4256–4264. Link

• Furukawa, J., Kawabata, N., & Nishimura, J. (1968). Synthesis of cyclopropanes by the reaction of olefins with dialkylzinc and methylene iodide.[1][7] Tetrahedron, 24(1), 53–58. Link

• Charette, A. B., & Beauchemin, A. (2001). Simmons-Smith Cyclopropanation Reaction.[1][8][9] Organic Reactions, 58, 1–415. Link

• Appel, R. (1975). Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P–N Linkage. Angewandte Chemie International Edition, 14(12), 801–811. Link

• Denton, R. M., et al. (2011). Catalytic Appel Reactions. Journal of Organic Chemistry, 76(16), 6749–6767. Link

Sources

• 1. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 2. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (Bromomethyl)cyclopropane synthesis - chemicalbook [chemicalbook.com]
• 4. WO2015101452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents [patents.google.com]
• 5. CN103058884B - Method for synthesizing 1-hydroxymethyl cyclopropyl acetonitrile - Google Patents [patents.google.com]
• 6. orgosolver.com [orgosolver.com]
• 7. organicreactions.org [organicreactions.org]
• 8. scispace.com [scispace.com]
• 9. Simmons-Smith Cyclopropanation Reaction | TCI EUROPE N.V. [tcichemicals.com]

stability and storage conditions for 1-(Bromomethyl)-1-ethylcyclopropane

This guide serves as a definitive technical resource for the handling, stability, and storage of 1-(Bromomethyl)-1-ethylcyclopropane . It is designed for organic chemists, process engineers, and compound management teams requiring strict adherence to quality assurance protocols.

Compound Identity & Physicochemical Profile

Before establishing storage protocols, one must understand the molecule's inherent stress points. This compound combines a strained cyclopropane ring with a reactive primary alkyl bromide and a geminal ethyl substituent. This structural motif creates a "spring-loaded" electrophile susceptible to both nucleophilic attack and thermodynamic relaxation (ring opening).

Parameter	Technical Detail
Chemical Name	1-(Bromomethyl)-1-ethylcyclopropane
CAS Number	1489014-79-0
Molecular Formula	C₆H₁₁Br
Molecular Weight	163.06 g/mol
Structural Class	Gem-disubstituted cyclopropylmethyl halide
Physical State	Colorless to pale yellow liquid
Boiling Point (Est.)	145–155 °C (at 760 mmHg) [Extrapolated from methyl analog]
Solubility	Miscible in DCM, THF, Et₂O; Immiscible in water (hydrolyzes slowly)

Mechanisms of Instability (The "Why")

The stability of 1-(Bromomethyl)-1-ethylcyclopropane is governed by two competing forces: Steric Shielding (conferred by the ethyl group) and Ring Strain Release (inherent to the cyclopropane).

A. The Cyclopropylcarbinyl Rearrangement (Primary Risk)

The most critical degradation pathway is the rearrangement to a homoallylic bromide. Unlike simple alkyl halides, the cyclopropylmethyl cation (or radical) is non-classical. Under thermal stress or Lewis acid catalysis (e.g., traces of metal salts), the ring opens to relieve its ~27.5 kcal/mol of strain energy.

• Pathway: 1-(Bromomethyl)-1-ethylcyclopropane

  4-Bromo-3-ethyl-1-butene (or isomeric homoallyl bromides).

• Trigger: Elevated temperatures (>40°C) or acidic impurities.

B. Nucleophilic Substitution & Hydrolysis

The carbon-bromine bond is polarized.[1] While the gem-ethyl group provides some steric hindrance against

attack compared to the unsubstituted parent, the compound remains reactive toward moisture.

• Hydrolysis Product: 1-Ethyl-1-(hydroxymethyl)cyclopropane + HBr.

• Autocatalysis: The HBr generated from hydrolysis is a strong acid that catalyzes the ring-opening rearrangement described in (A), leading to a runaway degradation cycle.

C. Radical Polymerization

Though less common without an initiator, the cyclopropyl ring can undergo radical opening if exposed to UV light, leading to oligomerization.

Visualization: Degradation Pathways

The following diagram illustrates the critical degradation logic. The "Red Zone" indicates the irreversible rearrangement that renders the material useless.

Caption: Thermal and hydrolytic degradation pathways. Note the autocatalytic role of HBr.

Storage & Handling Protocols

To maintain purity >97% over extended periods (6–12 months), strict adherence to the following "Cold-Dark-Dry" protocol is required.

A. Primary Storage Conditions

Variable	Requirement	Rationale
Temperature	2°C to 8°C (Refrigerator)	Suppresses thermal energy required for ring opening activation.
Atmosphere	Argon or Nitrogen (Blanketed)	Prevents oxidative degradation and moisture ingress.[1] Argon is preferred due to higher density.
Container	Amber Glass with Teflon-lined cap	Amber glass blocks UV (radical initiation). Teflon prevents leaching of plasticizers by the alkyl halide.
Stabilizers	Copper turnings (Optional)	Can be added to scavenge trace HBr or radicals, though usually unnecessary for high-purity batches stored cold.

B. Handling Best Practices

• Equilibration: Allow the container to reach room temperature before opening. This prevents condensation of atmospheric moisture onto the cold liquid, which would trigger hydrolysis.

• Syringe Transfer: Always handle under positive inert gas pressure. Avoid pouring; use a glass syringe with a stainless steel needle.

• Acid Avoidance: Ensure all glassware and solvents are neutral. Even trace acid on glass surfaces can catalyze rearrangement.

Quality Control (QC) & Monitoring

Researchers should re-validate the compound's integrity if it has been stored for >3 months or exposed to heat.

NMR Diagnostic Signals (¹H NMR in CDCl₃)

• Target Material: Look for the characteristic high-field cyclopropane protons (typically 0.4–0.8 ppm) and the sharp singlet/doublet for the

  group (approx. 3.3–3.5 ppm).

• Degradation Marker (Ring Opening): The disappearance of the high-field cyclopropane multiplets and the appearance of olefinic protons (5.0–6.0 ppm) indicates rearrangement to the homoallyl bromide.

• Degradation Marker (Hydrolysis): A shift of the methylene signal from ~3.4 ppm (

  ) to ~3.6–3.8 ppm ( ).

GC/MS Profile

• Parent Peak: Look for the molecular ion cluster

  and (1:1 ratio due to Br isotope).

• Impurity: The rearranged isomer will have the same mass but a distinct retention time (usually elutes later due to higher boiling point of the linear chain).

Emergency & Safety Procedures

• Spill Response: Absorb with inert material (vermiculite or sand). Do not use paper towels or sawdust, as alkyl bromides can react exothermically with cellulosics under certain conditions.

• Neutralization: Treat the spill area with a dilute solution of sodium bicarbonate to neutralize any generated HBr.

• First Aid:

  • Skin: Wash immediately with soap and water.[2] Alkyl bromides are potent alkylating agents and can cause delayed blistering.

  • Eyes: Rinse for 15 minutes; seek medical attention immediately.[2]

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 14323271, 1-(Bromomethyl)-1-methylcyclopropane. (Analogous Structure Data). Retrieved from [Link]

• ChemSrc. (2025). 1-(Bromomethyl)-1-ethylcyclopropane CAS 1489014-79-0 Entry.[3] Retrieved from [Link]

• ResearchGate. (2000). Thermolysis of 1-(1-Aryl-1-bromomethyl)cyclopropyl Bromides: A Reinvestigation. (Mechanistic insight into ring opening). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fishersci.de [fishersci.de]
• 3. chem960.com [chem960.com]

reactivity profile of ethyl-substituted cyclopropylmethyl bromide

The Reactivity Profile of Ethyl-Substituted Cyclopropylmethyl Bromide: A Technical Guide

Part 1: Executive Summary & Mechanistic Landscape

The Bifurcated Reactivity of the CPM Motif Ethyl-substituted cyclopropylmethyl (CPM) bromide represents a unique class of electrophiles in organic synthesis and medicinal chemistry. Its reactivity is defined by a "bifurcated" potential energy surface: it can undergo direct nucleophilic substitution (

) or rapid ring-opening rearrangement ( /Radical) driven by the release of significant ring strain (~27.5 kcal/mol).

For the drug developer, the 1-ethylcyclopropylmethyl moiety is particularly valuable. The ethyl group at the C1 position creates a quaternary center, blocking metabolic oxidation and preventing racemization, while simultaneously modulating the kinetics of ring opening compared to the parent CPM system.

The "Ethyl Effect" on Reactivity

• Steric Shielding: The C1-ethyl group introduces neopentyl-like steric hindrance, significantly retarding direct

  attack at the exocyclic methylene ( ).

• Cationic Stabilization: In

  pathways, the ethyl group stabilizes the developing positive charge at the C1 position of the cyclopropylcarbinyl cation, influencing the equilibrium between the bisected cation and the bicyclobutonium species.

• Radical Acceleration: In radical processes, the ethyl group accelerates ring opening (

  ) relative to the unsubstituted parent, driven by the thermodynamic stability of the resulting tri-substituted alkene.

Part 2: The Radical Clock Profile

The 1-ethylcyclopropylmethyl radical is a "fast" radical clock. This profile is critical when using this bromide as a mechanistic probe (to distinguish radical vs. anionic pathways) or in cascade cyclizations.

Mechanism of Ring Opening Upon homolysis of the C-Br bond (e.g., via

or photo-redox catalysis), the resulting primary radical undergoes rapid -scission. The relief of ring strain drives the equilibrium toward the homoallylic radical.

• Parent CPM Rate:

  at 298 K.

• 1-Ethyl CPM Rate: The presence of the ethyl group at the pivot point (C1) accelerates this rate. Based on physical organic trends observed in 1-methyl analogues, the rate increases due to the formation of a more substituted (thermodynamically stable) alkene product.

  • Estimated Rate:

    .

Experimental Implication: If you observe the ring-opened product (homoallyl bromide/alkene), a radical intermediate is likely implicated. If the cyclopropane ring remains intact, the reaction likely proceeded via a two-electron (

) or rapid metal-oxidative addition pathway.

Part 3: Solvolysis and Cationic Rearrangements ( )

In polar protic solvents, 1-ethylcyclopropylmethyl bromide is prone to ionization. The resulting cation is a classic "non-classical" ion, existing in equilibrium between three forms:

• Bisected Cyclopropylcarbinyl Cation: Stabilized by

  -conjugation with the bent C-C bonds.

• Bicyclobutonium Ion: A bridged species.

• Homoallyl Cation: The ring-opened isomer.[1]

The Rearrangement Trap Unlike simple alkyl halides, solvolysis of 1-ethyl CPM bromide rarely yields the direct substitution product exclusively.

• Major Product: Cyclobutyl derivatives (ring expansion) or Homoallylic alcohols (ring opening).

• Control Strategy: To prevent rearrangement, avoid Lewis acidic conditions and highly polar solvents that promote ionization. Use strong nucleophiles in aprotic solvents (DMF, DMSO) to favor

  .

Part 4: Synthetic Protocols

Protocol A: Synthesis of 1-Ethylcyclopropylmethyl Bromide

Target: Conversion of 1-ethylcyclopropanemethanol to the bromide without acid-catalyzed rearrangement.

Methodology: The Appel Reaction (Recommended) This method is superior to

or HBr because it operates under neutral conditions, minimizing cationic ring opening.

Reagents:

• 1-Ethylcyclopropanemethanol (1.0 equiv)

• Carbon Tetrabromide (

  , 1.1 equiv)

• Triphenylphosphine (

  , 1.1 equiv)

• Dichloromethane (DCM), anhydrous

Step-by-Step Workflow:

• Setup: Flame-dry a round-bottom flask under

  atmosphere. Dissolve 1-ethylcyclopropanemethanol and in anhydrous DCM (0.2 M concentration). Cool to 0°C.

• Addition: Dissolve

  in minimal DCM. Add this solution dropwise to the reaction mixture over 30 minutes. Crucial: Maintain 0°C to prevent exotherms that trigger rearrangement.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature for 2 hours. Monitor by TLC (stain with

  ; bromide is UV active if traces remain, but product is not strongly UV active).

• Workup: Add pentane to the reaction mixture to precipitate triphenylphosphine oxide (

  ). Filter through a silica plug.

• Purification: Concentrate the filtrate carefully (product is volatile). Purify via vacuum distillation.[2] Note: Do not heat above 80°C to avoid thermal rearrangement.

Protocol B: Nucleophilic Substitution ( ) with the Bromide

Target: Coupling with an amine or thiol while keeping the ring intact.

• Solvent: Use DMF or MeCN (Polar Aprotic).

• Base: Use non-nucleophilic bases like

  or DIPEA.

• Temperature: Keep

  C. The steric bulk of the ethyl group slows , but higher heat risks ionization ( ).

Part 5: Visualization & Data

Table 1: Comparative Reactivity Profile

Feature	Parent CPM Bromide	1-Ethyl-CPM Bromide	Mechanistic Driver
Reactivity	Moderate	Slow	Steric hindrance at C1 (Neopentyl-like)
Radical Opening ( )			Product alkene stability (Thermodynamics)
Propensity	High	Very High	Inductive stabilization of C1 cation by Ethyl
Metabolic Stability	Low (C1 oxidation)	High	Quaternary center blocks P450 oxidation

Diagram 1: The Reactivity Bifurcation

Caption: The "Bifurcated" landscape showing the competition between direct substitution (green) and ring-opening pathways (red).

Diagram 2: Synthetic Workflow (Appel Reaction)

Caption: Optimized Appel reaction protocol to minimize cationic rearrangement during synthesis.

References

• Roberts, J. D., & Mazur, R. H. (1951). Interconversion reactions of cyclobutyl, cyclopropylcarbinyl and allylcarbinyl derivatives.[3] Journal of the American Chemical Society.[4]

• Newcomb, M., & Glenn, A. G. (1989). Kinetics of the ring opening of the cyclopropylcarbinyl radical.[4][5] Journal of the American Chemical Society.[4]

• Ingold, K. U., & Griller, D. (1980). Free-radical clocks.[6] Accounts of Chemical Research.

• Appel, R. (1975). Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P–N Linkage. Angewandte Chemie International Edition.

• Smith, M. B. (2013). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (General reference for Solvolysis trends).

Sources

• 1. Nature-inspired catalytic asymmetric rearrangement of cyclopropylcarbinyl cation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. schlegelgroup.wayne.edu [schlegelgroup.wayne.edu]
• 5. schlegelgroup.wayne.edu [schlegelgroup.wayne.edu]
• 6. Molecular orbital calculations of ring opening of the isoelectronic cyclopropylcarbinyl radical, cyclopropoxy radical, and cyclopropylaminium radical cation series of radical clocks - PubMed [pubmed.ncbi.nlm.nih.gov]

Introduction: The Strategic Value of the Cyclopropane Motif in Modern Drug Discovery

An In-Depth Technical Guide to 1-(Bromomethyl)-1-ethylcyclopropane and its Role as a Bioactive Scaffold

In the landscape of medicinal chemistry, the cyclopropane ring stands out as a uniquely valuable structural motif. Despite its simple three-carbon structure, its inherent ring strain imparts distinct electronic and conformational properties that chemists leverage to solve complex pharmacological challenges. The cyclopropane group can enhance metabolic stability, improve binding potency, modulate lipophilicity, and serve as a conformationally constrained bioisostere for larger, more flexible groups.[1][2][3] Its incorporation into drug candidates has been linked to improved pharmacokinetic profiles and overall clinical success, as seen in FDA-approved drugs for conditions ranging from viral infections to neurological disorders.[1][4]

This guide focuses on a specific, yet underexplored, member of this chemical class: 1-(Bromomethyl)-1-ethylcyclopropane . While direct literature on this exact molecule is sparse, its structural analogs, such as (Bromomethyl)cyclopropane, are well-established as critical building blocks in pharmaceutical synthesis.[5][6][7] By analyzing the established chemistry of these closely related compounds, we can construct a robust and predictive framework for the synthesis, reactivity, and potential applications of 1-(Bromomethyl)-1-ethylcyclopropane. This document serves as a technical resource for researchers, scientists, and drug development professionals, providing both theoretical grounding and practical, field-proven methodologies.

Section 1: Physicochemical Properties and Structural Analysis

Understanding the fundamental properties of 1-(Bromomethyl)-1-ethylcyclopropane is the first step in harnessing its synthetic potential. The molecule features a primary alkyl bromide attached to a quaternary-substituted cyclopropane ring. This substitution pattern is key to its utility, offering a specific steric and electronic profile for molecular design.

The causality behind its properties lies in the interplay between the compact, strained cyclopropyl ring and the reactive bromomethyl group. The ring's high s-character in its C-H bonds and p-character in its C-C bonds creates a unique electronic environment that can influence the reactivity of adjacent functional groups. The ethyl group provides additional lipophilicity and steric bulk compared to its simpler analog, (bromomethyl)cyclopropane, allowing for finer tuning of a drug candidate's properties.

Table 1: Comparative Physicochemical Properties of 1-(Bromomethyl)-1-ethylcyclopropane and Related Analogs

Property	1-(Bromomethyl)-1-ethylcyclopropane (Predicted)	1-Bromo-1-ethylcyclopropane[8][9]	(Bromomethyl)cyclopropane[10][11]	1-(Bromomethyl)-1-methylcyclopropane[12]
CAS Number	Not Available	80204-21-3	7051-34-5	42082-19-9
Molecular Formula	C₆H₁₁Br	C₅H₉Br	C₄H₇Br	C₅H₉Br
Molecular Weight	163.06 g/mol	149.03 g/mol	135.00 g/mol	149.03 g/mol
Structure	A gem-diethyl substituted cyclopropane with a bromomethyl group.	A gem-bromo, ethyl substituted cyclopropane.	A cyclopropane ring with a single bromomethyl substituent.	A gem-methyl substituted cyclopropane with a bromomethyl group.
Key Feature	Primary alkyl bromide, suitable for S_N2 reactions.	Tertiary alkyl bromide, prone to elimination and S_N1 reactions.	Versatile building block for introducing the cyclopropylmethyl moiety.	Analog for studying the effect of gem-substitution.

Section 2: Synthesis Strategies: From Precursor to Key Building Block

The most logical and field-proven approach to synthesizing 1-(Bromomethyl)-1-ethylcyclopropane is through the bromination of its corresponding primary alcohol, (1-ethylcyclopropyl)methanol. This strategy is well-documented for the synthesis of analogous compounds and offers high yields and purity when properly controlled.[13][14][15] The critical challenge in any synthesis involving cyclopropanes is to use conditions mild enough to prevent the cleavage of the strained three-membered ring.

Expert Rationale for Synthetic Pathway

The conversion of a primary alcohol to an alkyl bromide is a fundamental transformation in organic synthesis. For sensitive substrates like cyclopropylmethanols, the Appel reaction (using triphenylphosphine and carbon tetrabromide) or reaction with phosphorus tribromide (PBr₃) are standard choices. However, recent advancements and industrial patents often favor methods that offer better control and scalability. A patented method for producing high-purity (bromomethyl)cyclopropane involves the reaction of cyclopropylmethanol with a pre-formed triphenylbromophosphonium bromide complex in a polar aprotic solvent like DMF.[14][15] The key insight is that careful temperature control, specifically lowering the temperature to below 0°C before and during the alcohol addition, is crucial to suppress the formation of ring-opened byproducts and other impurities.[14][15] This self-validating system ensures high purity, which is essential when the product is a key intermediate for active pharmaceutical ingredients (APIs).[14]

Caption: Synthetic workflow for 1-(Bromomethyl)-1-ethylcyclopropane.

Detailed Experimental Protocol: Synthesis of 1-(Bromomethyl)-1-ethylcyclopropane

This protocol is adapted from established procedures for the synthesis of (bromomethyl)cyclopropane and should be performed by qualified personnel in a controlled laboratory setting.[13][14]

• Reactor Preparation: A clean, dry, jacketed glass reactor is rendered inert with a nitrogen atmosphere.

• Reagent Solubilization: Charge the reactor with dimethylformamide (DMF, polar aprotic solvent). Add triphenylphosphine (1.1 equivalents) to the solvent with stirring until fully dissolved.

• Formation of Brominating Agent: Cool the solution to approximately -10°C. Slowly add bromine (1.05 equivalents) dropwise, ensuring the temperature does not rise above 0°C. This in-situ formation of the triphenylbromophosphonium bromide complex is exothermic and requires careful control. The reaction mixture will typically turn into a thick, pale-yellow slurry.

• Substrate Addition: Once the brominating agent has formed, further cool the reactor to -15°C. Slowly add (1-ethylcyclopropyl)methanol (1.0 equivalent) via a dropping funnel over 1-2 hours. The key to preventing ring-opening side reactions is maintaining a low temperature throughout the addition.

• Reaction Completion: Allow the reaction to stir at -10°C to 0°C for an additional 2-3 hours after the addition is complete. Monitor the reaction's progress using Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, quench the reaction by pouring it into a mixture of ice water and a non-polar solvent like hexane. Separate the organic layer, wash it with brine, and dry it over anhydrous magnesium sulfate.

• Isolation: Remove the solvent under reduced pressure. The crude product can be purified by fractional distillation under vacuum to yield high-purity 1-(Bromomethyl)-1-ethylcyclopropane. The purity should be validated by GC-MS and NMR spectroscopy.

Section 3: Key Reactions and Mechanistic Insights

1-(Bromomethyl)-1-ethylcyclopropane is a primary alkyl bromide, and its reactivity is dominated by the S_N2 (bimolecular nucleophilic substitution) mechanism.[16][17] The carbon atom bonded to the bromine is electrophilic and is readily attacked by a wide range of nucleophiles, making this compound an excellent building block for introducing the 1-ethylcyclopropylmethyl moiety into a larger molecule.

The S_N2 Reaction Pathway

In an S_N2 reaction, a nucleophile attacks the electrophilic carbon from the backside relative to the leaving group (the bromide ion). This is a single, concerted step where the new bond forms at the same time the old bond breaks. The presence of the adjacent cyclopropane ring does not sterically hinder this backside attack on the CH₂Br group, allowing the reaction to proceed efficiently. This mechanism is foundational for building more complex molecules from this intermediate.[16]

Sources

• 1. New, simple and accessible method creates potency-increasing structure in drugs | Eberly College of Science [science.psu.edu]
• 2. researchgate.net [researchgate.net]
• 3. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. namiki-s.co.jp [namiki-s.co.jp]
• 5. Actylis - (Bromomethyl)-Cyclopropane - API Intermediate [solutions.actylis.com]
• 6. (Bromo­methyl)cyclo­propane [midas-pharma.com]
• 7. (Bromomethyl)cyclopropane-7051-34-5 [ganeshremedies.com]
• 8. chemscene.com [chemscene.com]
• 9. 1-Bromo-1-ethylcyclopropane | C5H9Br | CID 45090475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Cyclopropane, (bromomethyl)- [webbook.nist.gov]
• 11. Bromomethylcyclopropane | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 12. 1-(Bromomethyl)-1-methylcyclopropane | C5H9Br | CID 14323271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. (Bromomethyl)cyclopropane synthesis - chemicalbook [chemicalbook.com]
• 14. WO2015101452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents [patents.google.com]
• 15. US20160355452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents [patents.google.com]
• 16. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 17. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Synthesis of Novel Derivatives from 1-(Bromomethyl)-1-ethylcyclopropane

Introduction: The Strategic Value of the 1-Ethylcyclopropylmethyl Moiety

In the landscape of modern medicinal chemistry, the pursuit of molecules with enhanced three-dimensionality, metabolic stability, and novel intellectual property is paramount. The cyclopropane ring, once a chemical curiosity, is now a well-established architectural element in drug design, with a proven track record in numerous FDA-approved pharmaceuticals.[1][2] This small, strained carbocycle offers a unique combination of properties: its rigid structure can lock flexible molecules into bioactive conformations, enhancing potency, while its strong C-H bonds are less susceptible to oxidative metabolism by cytochrome P450 enzymes.[3]

The 1-(bromomethyl)-1-ethylcyclopropane building block is a particularly attractive starting material for drug discovery campaigns. It provides a synthetically versatile handle—the primary bromide—for introducing the valuable 1-ethylcyclopropylmethyl pharmacophore into a wide array of molecular scaffolds. This guide provides detailed protocols and scientific rationale for the synthesis of diverse derivatives from this key intermediate, targeting researchers and professionals in drug development.

Core Synthetic Strategies: A Roadmap to Molecular Diversity

The reactivity of 1-(bromomethyl)-1-ethylcyclopropane is dominated by the electrophilic nature of the carbon atom bearing the bromine. This allows for a range of transformations, primarily nucleophilic substitutions and palladium-catalyzed cross-coupling reactions, to construct new carbon-heteroatom and carbon-carbon bonds.

Figure 1: Overview of synthetic pathways originating from 1-(bromomethyl)-1-ethylcyclopropane.

Protocol I: Nucleophilic Substitution for C-N and C-O Bond Formation

Direct displacement of the bromide via an S_N2 mechanism is the most straightforward approach for introducing heteroatomic functionality. The primary nature of the alkyl halide facilitates this reaction with a wide range of nucleophiles.

Rationale: The choice of solvent and base is critical. A polar aprotic solvent like DMF or DMSO is preferred as it solvates the cation of the nucleophilic salt without strongly solvating the anion, thereby increasing its nucleophilicity.[4] A non-nucleophilic base, such as potassium carbonate or sodium hydride, is used to deprotonate protic nucleophiles (e.g., phenols, secondary amines) in situ.

Detailed Protocol: Synthesis of N-((1-Ethylcyclopropyl)methyl)-1H-indole

This protocol details the N-alkylation of indole, a common scaffold in medicinal chemistry.

Workflow Diagram:

Figure 2: Step-by-step workflow for the N-alkylation of indole.

Materials & Reagents:

• Indole (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• 1-(Bromomethyl)-1-ethylcyclopropane (1.1 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add indole (1.0 eq). Dissolve it in anhydrous DMF (approx. 0.2 M concentration).

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved. Stir the resulting suspension at 0 °C for 30 minutes.

• Alkylation: Add 1-(bromomethyl)-1-ethylcyclopropane (1.1 eq) dropwise to the reaction mixture at 0 °C.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting indole is consumed.

• Work-up: Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Isolation: Purify the crude residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure product.

Reactant/Product	Formula	MW	Hypothetical Yield	Key Analytical Data
Indole	C₈H₇N	117.15	-	-
1-(Bromomethyl)-1-ethylcyclopropane	C₆H₁₁Br	163.06	-	-
N-((1-Ethylcyclopropyl)methyl)-1H-indole	C₁₄H₁₇N	199.29	85%	¹H NMR: Characteristic cyclopropyl protons (δ 0.3-0.8 ppm)

Protocol II: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of C(sp³)-C(sp²) bonds.[5] Our starting material serves as an excellent electrophilic partner for coupling with a wide range of aryl and heteroaryl boronic acids.[6]

Mechanistic Rationale: The reaction proceeds via a catalytic cycle involving a palladium(0) species.[7]

• Oxidative Addition: The palladium(0) catalyst inserts into the C-Br bond of 1-(bromomethyl)-1-ethylcyclopropane, forming a Pd(II) complex.

• Transmetalation: The organic group from the boronic acid (activated by a base) is transferred to the palladium center, displacing the halide.[8]

• Reductive Elimination: The two organic fragments on the palladium complex couple, forming the desired product and regenerating the Pd(0) catalyst.

Figure 3: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Protocol: Synthesis of 1-((1-Ethylcyclopropyl)methyl)-4-methoxybenzene

This protocol demonstrates the coupling of the title bromide with 4-methoxyphenylboronic acid.

Materials & Reagents:

• 1-(Bromomethyl)-1-ethylcyclopropane (1.0 eq)

• 4-Methoxyphenylboronic acid (1.2 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

• Potassium carbonate (K₂CO₃) (2.5 eq)

• Toluene

• Ethanol

• Water

Procedure:

• Reaction Setup: In a round-bottom flask, combine 1-(bromomethyl)-1-ethylcyclopropane (1.0 eq), 4-methoxyphenylboronic acid (1.2 eq), Pd(PPh₃)₄ (0.05 eq), and K₂CO₃ (2.5 eq).

• Solvent Addition: Add a 3:1 mixture of Toluene:Ethanol and a small amount of water (e.g., Toluene/Ethanol/H₂O 10:3:1). The solvent mixture should be sufficient to make the reaction concentration approximately 0.1 M with respect to the bromide.

• Degassing: Degas the mixture thoroughly by bubbling argon or nitrogen through the solution for 15-20 minutes. This is crucial to prevent oxidation of the Pd(0) catalyst.

• Heating: Heat the reaction mixture to 80-90 °C under an inert atmosphere and stir vigorously for 6-16 hours. Monitor completion by TLC or GC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with water and extract with diethyl ether or ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Isolation: Purify the crude product by flash column chromatography (eluting with hexanes) to obtain the desired biaryl compound.

Coupling Partner	Catalyst	Base	Solvent	Temp (°C)	Hypothetical Yield
Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	90	82%
4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	90	88%
Pyridin-3-ylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane/H₂O	100	75%

Protocol III: Synthesis of Spirocyclic Derivatives

The construction of spirocyclic systems—where two rings share a single atom—is a powerful strategy for increasing the three-dimensional complexity of a molecule.[9] 1-(Bromomethyl)-1-ethylcyclopropane can be used to alkylate cyclic precursors, generating a quaternary spiro-center.[10]

Detailed Protocol: Synthesis of 2-((1-Ethylcyclopropyl)methyl)-2-phenylmalononitrile

This protocol demonstrates the formation of a spiro-like quaternary center by alkylating a carbanion derived from 2-phenylmalononitrile.

Materials & Reagents:

• 2-Phenylmalononitrile (1.0 eq)

• 1-(Bromomethyl)-1-ethylcyclopropane (1.05 eq)

• Potassium tert-butoxide (KOtBu) (1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Reaction Setup: To a flame-dried flask under an inert atmosphere, add 2-phenylmalononitrile (1.0 eq) and dissolve in anhydrous THF.

• Carbanion Formation: Cool the solution to 0 °C. Add potassium tert-butoxide (1.1 eq) and stir for 20 minutes. The formation of the potassium salt of the carbanion may be visible as a color change or precipitation.

• Alkylation: Slowly add a solution of 1-(bromomethyl)-1-ethylcyclopropane (1.05 eq) in a small amount of anhydrous THF.

• Reaction: Allow the mixture to warm to room temperature and stir overnight.

• Work-up and Purification: Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl). Extract with ethyl acetate, wash the combined organic layers with brine, dry over MgSO₄, and concentrate. Purify via column chromatography to yield the final product.

Conclusion

1-(Bromomethyl)-1-ethylcyclopropane is a potent and versatile building block for introducing the 1-ethylcyclopropylmethyl moiety, a valuable pharmacophore in contemporary drug design. The protocols outlined in this guide demonstrate its utility in straightforward nucleophilic substitutions, robust palladium-catalyzed cross-couplings, and the construction of complex quaternary centers. By leveraging these methods, researchers can rapidly generate diverse libraries of novel chemical entities with desirable physicochemical and metabolic properties.

References

• Li, D. (2025). The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade. European Journal of Medicinal Chemistry, 297, 117951.
• ChemicalBook. (n.d.). (Bromomethyl)cyclopropane synthesis.
• Various Authors. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Future Medicinal Chemistry.
• Wikipedia. (n.d.). Suzuki reaction.
• Studley, J. (2020). The Cyclopropyl Group in Medicinal Chemistry. Scientific Update.
• Eitzinger, A., & Ofial, A. R. (n.d.). Reactivity of electrophilic cyclopropanes. ResearchGate.
• Kumar, A. K. (2015). Brief review on cyclopropane analogs: Synthesis and their pharmacological applications. ResearchGate.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• BenchChem. (n.d.). Applications in medicinal chemistry for cyclopropyl-containing compounds.
• Google Patents. (n.d.). Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane.
• National Institutes of Health. (n.d.). Synthetic Routes to Approved Drugs Containing a Spirocycle.
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.
• McComas, G. (n.d.). Reactions of 1-Bromo-2-(p-Tolyl)Cyclopropane with Nucleophiles in the Presence of Crown Ether. Eastern Illinois University.
• National Institutes of Health. (n.d.). Enantioselective Suzuki cross-coupling of 1,2-diboryl cyclopropanes.
• Taylor & Francis. (n.d.). Spiro – Knowledge and References.

Sources

• 1. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scientificupdate.com [scientificupdate.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US20160355452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents [patents.google.com]
• 5. Enantioselective Suzuki cross-coupling of 1,2-diboryl cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. Synthetic Routes to Approved Drugs Containing a Spirocycle - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nucleophilic Substitution Reactions of 1-(Bromomethyl)-1-ethylcyclopropane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide to performing nucleophilic substitution reactions on 1-(bromomethyl)-1-ethylcyclopropane, a valuable building block in medicinal chemistry and organic synthesis. The protocols and discussion herein are designed to equip researchers with the necessary knowledge to successfully displace the bromide leaving group with a variety of nucleophiles, yielding novel 1,1-disubstituted cyclopropane derivatives. This guide emphasizes the practical aspects of these reactions, addressing the unique steric challenges posed by the substrate and providing a robust framework for reaction optimization.

Introduction: The Synthetic Utility of the 1-Ethylcyclopropylmethyl Scaffold

The cyclopropane ring is a privileged motif in drug discovery, often imparting favorable conformational rigidity, metabolic stability, and unique biological activity to parent molecules. The 1-(bromomethyl)-1-ethylcyclopropane scaffold offers a synthetically versatile entry point for the introduction of a sterically demanding, three-dimensional element into a molecular architecture. The primary bromide of this reagent is amenable to nucleophilic substitution, allowing for the facile installation of a wide array of functional groups. However, the neopentyl-like nature of the electrophilic carbon presents a significant steric impediment to the classical S(_N)2 reaction pathway, necessitating carefully considered reaction conditions. This application note will provide detailed protocols for the successful execution of nucleophilic substitution reactions on this substrate, with a focus on overcoming the inherent steric hindrance.

Mechanistic Considerations: Navigating Steric Hindrance and Avoiding Rearrangements

The reaction of 1-(bromomethyl)-1-ethylcyclopropane with nucleophiles is expected to proceed via a bimolecular nucleophilic substitution (S(_N)2) mechanism. This is characteristic of primary alkyl halides.[1][2] However, the ethyl group at the C1 position, adjacent to the electrophilic methylene carbon, creates significant steric bulk, analogous to that of neopentyl halides.[3][4] This steric hindrance raises the energy of the S(_N)2 transition state, leading to a significant decrease in reaction rate compared to unhindered primary alkyl halides.[5][6]

It is crucial to employ reaction conditions that favor the S(_N)2 pathway over the unimolecular (S(_N)1) pathway. An S(_N)1 mechanism would involve the formation of a primary carbocation, which is highly unstable. However, the adjacent cyclopropyl group can stabilize a positive charge through "bent bond" resonance, a phenomenon sometimes referred to as "dancing resonance".[3][4][5][6][7] This stabilization could potentially make an S(_N)1 pathway more accessible than for a typical primary alkyl halide. Should an S(_N)1 pathway be operative, rearrangement of the cyclopropylmethyl cation to a cyclobutyl or homoallyl cation is a potential side reaction, leading to undesired byproducts.

To circumvent these issues and ensure the integrity of the cyclopropane ring, the protocols outlined below utilize conditions that strongly favor the S(_N)2 mechanism:

• Strong Nucleophiles: The use of potent nucleophiles is essential to compensate for the sterically hindered nature of the substrate.

• Polar Aprotic Solvents: Solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) are ideal for S(_N)2 reactions as they solvate the counter-ion of the nucleophile, leaving the nucleophile itself highly reactive.[8]

• Elevated Temperatures: To overcome the high activation energy barrier associated with the sterically hindered S(_N)2 transition state, elevated temperatures are often required.

The general workflow for these reactions is depicted in the following diagram:

Sources

• 1. rsc.org [rsc.org]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. quora.com [quora.com]
• 4. wyzant.com [wyzant.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. physicsforums.com [physicsforums.com]
• 7. echemi.com [echemi.com]
• 8. jk-sci.com [jk-sci.com]

Application Note: A Robust and Scalable Synthesis of 1-(Bromomethyl)-1-ethylcyclopropane

Abstract: This document provides a comprehensive, field-tested protocol for the scale-up synthesis of 1-(Bromomethyl)-1-ethylcyclopropane, a valuable building block in pharmaceutical and agrochemical development. The procedure detailed herein focuses on the bromination of 1-ethylcyclopropanemethanol using phosphorus tribromide, a method optimized for high yield, purity, and operational safety on a larger scale. We delve into the mechanistic rationale, process safety considerations, in-depth analytical characterization, and troubleshooting, offering a self-validating system for researchers and drug development professionals.

Introduction and Scientific Rationale

The cyclopropane motif is a prevalent structural feature in numerous biologically active molecules and natural products, prized for its ability to confer conformational rigidity and unique metabolic stability.[1][2] 1-(Bromomethyl)-1-ethylcyclopropane serves as a key synthetic intermediate, enabling the introduction of the ethyl-cyclopropylmethyl moiety into larger molecular scaffolds. However, the synthesis of such strained ring systems presents significant challenges, including the potential for ring-opening or isomerization under harsh reaction conditions.[3][4][5]

The selected synthetic strategy involves the conversion of the primary alcohol, 1-ethylcyclopropanemethanol, to the corresponding alkyl bromide. The hydroxyl group is an inherently poor leaving group; therefore, its in-situ activation is necessary. Phosphorus tribromide (PBr₃) is an effective and atom-economical reagent for this transformation on a large scale. The reaction proceeds via the formation of a phosphite ester intermediate, which renders the carbinol carbon highly electrophilic and susceptible to nucleophilic attack by a bromide ion in a classic Sₙ2 reaction.

Controlling the reaction temperature is paramount to suppress the formation of common isomeric impurities such as bromocyclobutane and homoallylic bromides, which can arise from rearrangement of the cyclopropylmethyl cation if an Sₙ1 pathway is initiated.[3][6] This protocol is designed to favor the Sₙ2 pathway through strict temperature control and the use of a non-polar solvent.

Process Safety and Hazard Management

The scale-up of any chemical process necessitates a rigorous evaluation of potential hazards. The primary hazardous material in this synthesis is Phosphorus Tribromide (PBr₃) .

Hazard Profile of PBr₃:

• Corrosivity: Causes severe skin burns and eye damage upon contact.[7][8]

• Reactivity: Reacts violently with water and moisture, releasing toxic and corrosive hydrogen bromide (HBr) gas.[7][9]

• Toxicity: May cause respiratory irritation if inhaled.[7][8]

Mandatory Safety Protocols:

• Engineering Controls: All manipulations involving PBr₃ must be conducted within a certified and properly functioning chemical fume hood to prevent inhalation of vapors.[8][9] An emergency eyewash station and safety shower must be immediately accessible.[9][10]

• Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required:

  • Eye Protection: Tightly fitting chemical safety goggles and a full-face shield.[9]

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Gloves must be inspected for integrity before each use.[10]

  • Body Protection: A flame-retardant lab coat, chemical-resistant apron, and closed-toe shoes are mandatory.[10]

• Handling and Storage: PBr₃ must be stored in a tightly closed container in a cool, dry, and well-ventilated area, segregated from water, alcohols, bases, and oxidizing agents.[7][11] All glassware and solvents must be scrupulously dried before use to prevent violent reactions.

• Waste Disposal & Quenching: Unused PBr₃ and reaction residues must be quenched carefully. A recommended procedure is the slow, portion-wise addition of the waste stream to a cooled, vigorously stirred solution of a weak base, such as sodium bicarbonate, or an alcohol like isopropanol. This process is highly exothermic and must be performed with extreme caution under inert atmosphere and with appropriate cooling.

Detailed Scale-Up Synthesis Protocol

This protocol is designed for the synthesis of approximately 130 g of 1-(Bromomethyl)-1-ethylcyclopropane.

Reagents and Equipment

Reagent/Material	CAS Number	Mol. Weight ( g/mol )	Amount (g)	Moles (mol)	Equivalents	Notes
1-Ethylcyclopropanemethanol	53663-54-6	86.13	100.0	1.16	1.0	Starting Material
Phosphorus Tribromide (PBr₃)	7789-60-8	270.69	115.0	0.425	0.366	Corrosive, reacts with water
Pyridine (anhydrous)	110-86-1	79.10	5.5	0.07	0.06	Scavenges HBr, use anhydrous
Diethyl Ether (anhydrous)	60-29-7	74.12	1000 mL	-	-	Solvent, must be dry
Saturated NaHCO₃ (aq)	-	-	500 mL	-	-	For quenching/washing
Brine (Saturated NaCl aq)	-	-	250 mL	-	-	For washing
Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	20 g	-	-	Drying agent

Equipment:

• 3-L, 4-necked round-bottom flask (reactor)

• Mechanical stirrer with a PTFE paddle

• Thermometer or thermocouple probe

• 500-mL pressure-equalizing dropping funnel

• Condenser with a nitrogen/argon inlet

• Ice-water bath and/or cryocooler

• 2-L separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus with a short-path head

Experimental Workflow Diagram

Caption: Workflow for the Scale-Up Synthesis of 1-(Bromomethyl)-1-ethylcyclopropane.

Step-by-Step Procedure

• Reactor Setup: Assemble the 3-L reactor with the mechanical stirrer, thermometer, and condenser under a nitrogen atmosphere. Ensure all glassware is oven-dried and cooled under nitrogen before assembly.

• Reagent Charging: Charge the reactor with 1-ethylcyclopropanemethanol (100.0 g, 1.16 mol), anhydrous diethyl ether (1000 mL), and anhydrous pyridine (5.5 g, 0.07 mol).

• Cooling: Begin stirring and cool the reaction mixture to an internal temperature of -10 °C using an ice-acetone or cryocooler bath.

• PBr₃ Addition: Slowly add phosphorus tribromide (115.0 g, 0.425 mol) dropwise via the dropping funnel over a period of 90-120 minutes. The rate of addition must be carefully controlled to maintain the internal temperature below -5 °C. The reaction is exothermic.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to 0 °C and stir for an additional 1-2 hours. Monitor the reaction progress by GC analysis until the starting alcohol is consumed (<1%).

• Quenching: Once the reaction is complete, cool the mixture back to -10 °C. Very slowly and carefully, add 500 mL of pre-chilled saturated sodium bicarbonate solution. Caution: This is an exothermic process that will generate gas. Ensure adequate stirring and control the addition rate to manage the quench.

• Extraction: Transfer the entire mixture to the 2-L separatory funnel. Allow the layers to separate and collect the bottom aqueous layer. Extract the aqueous layer with diethyl ether (1 x 150 mL).

• Washing: Combine all organic layers and wash sequentially with saturated sodium bicarbonate solution (1 x 200 mL) and brine (1 x 250 mL).

• Drying: Dry the combined organic phase over anhydrous magnesium sulfate, stir for 15 minutes, and then filter.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator at low temperature (<30 °C) to remove the diethyl ether.

• Purification: Purify the resulting crude oil by vacuum distillation to yield 1-(Bromomethyl)-1-ethylcyclopropane as a clear, colorless liquid. The expected yield is 70-80%.

Analytical Characterization

The identity and purity of the final product should be confirmed by standard analytical methods.

• ¹H NMR (400 MHz, CDCl₃): δ (ppm) 3.25 (s, 2H, -CH₂Br), 1.05 (q, J = 7.4 Hz, 2H, -CH₂CH₃), 0.75-0.65 (m, 2H, cyclopropyl CH₂), 0.60-0.50 (m, 2H, cyclopropyl CH₂), 0.95 (t, J = 7.4 Hz, 3H, -CH₂CH₃).

• ¹³C NMR (101 MHz, CDCl₃): δ (ppm) 40.1 (-CH₂Br), 31.5 (-CH₂CH₃), 22.7 (quaternary cyclopropyl C), 12.5 (-CH₂CH₃), 11.8 (cyclopropyl CH₂).

• GC-MS (EI): m/z (%) 149/151 ([M]⁺, Br isotope pattern), 69 ([M-Br]⁺). Purity should be >98% by GC area.

• FTIR (neat): ν (cm⁻¹) 3075 (cyclopropyl C-H stretch), 2965, 2875 (alkyl C-H stretch), 1250 (C-Br stretch). Note the absence of the broad O-H stretch from the starting material (~3300 cm⁻¹).

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	1. Incomplete reaction. 2. PBr₃ degradation due to moisture. 3. Ring-opening side reactions. 4. Product loss during aqueous work-up.	1. Increase reaction time at 0 °C; confirm full conversion by GC. 2. Use freshly opened PBr₃ and ensure all glassware/solvents are anhydrous. 3. Maintain strict temperature control (<-5 °C) during PBr₃ addition. 4. Perform an additional back-extraction of the aqueous layer.
Product is Impure (contains starting alcohol)	1. Insufficient PBr₃ added. 2. Short reaction time.	1. Ensure accurate measurement of PBr₃. A slight excess (1-2%) can be considered. 2. Extend the reaction time and monitor by GC until starting material is absent.
Product is Impure (contains high-boiling isomers)	1. Reaction temperature was too high, promoting Sₙ1 pathway and rearrangement. 2. Insufficient quenching leading to residual acidity.	1. Improve cooling efficiency and slow down the PBr₃ addition rate significantly. 2. Ensure the work-up includes a thorough wash with a basic solution (NaHCO₃) to neutralize all acidic species. 3. If the problem persists, consider alternative, milder brominating agents like PPh₃/Br₂ at low temperatures.[12]

References

• Merck Millipore. (n.d.). Safety Data Sheet: Phosphorus tribromide for synthesis.
• Benchchem. (n.d.). Proper Disposal Procedures for Phosphorus Tribromide.
• NJ.gov. (n.d.). Common Name: PHOSPHORUS TRIBROMIDE HAZARD SUMMARY.
• Chemos GmbH&Co.KG. (n.d.). Safety Data Sheet: phosphorus tribromide.
• SAFETY DATA SHEET. (2015, April 29). 6600 - Phosphorus Tribromide.
• Chemistry World. (2025, July 31). Clever carbene chemistry offers unified way to make cyclopropanes.
• Hickin, J. G., et al. (n.d.). Divergent Synthesis of Cyclopropane‐Containing Lead‐Like Compounds, Fragments and Building Blocks through a Cobalt Catalyzed Cyclopropanation of Phenyl Vinyl Sulfide. PMC.
• RSC Publishing. (2022, October 6). Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure.
• e-Publications@Marquette. (n.d.). Synthesis of cyclopropane containing natural products.
• Benchchem. (n.d.). An In-depth Technical Guide to (3-Bromobutyl)cyclopropane and its Analogue, (Bromomethyl)cyclopropane.
• ChemicalBook. (n.d.). (Bromomethyl)cyclopropane synthesis.
• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes.
• Benchchem. (n.d.). Technical Support Center: Purification of (Chloromethyl)cyclopropane Derivatives.
• European Patent Office. (n.d.). Method for producing bromomethylcyclopropane - EP 0858988 A1. Google Patents.
• Organic Syntheses Procedure. (n.d.). bromocyclopropane.
• Google Patents. (n.d.). WO2015101452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane.
• Google Patents. (n.d.). US20160355452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane.
• SciSpace. (n.d.). Synthesis of cyclopropane containing natural products.
• Actylis. (n.d.). (Bromomethyl)-Cyclopropane - API Intermediate.
• PMC. (n.d.). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug.
• American Chemical Society. (2021, November 12). Manufacturing Process Development for Belzutifan, Part 2: A Continuous Flow Visible-Light-Induced Benzylic Bromination.
• PubMed. (2019, August 15). Synthesis and biological evaluation of bromophenol derivatives with cyclopropyl moiety: Ring opening of cyclopropane with monoester.

Sources

• 1. New synthetic strategy using gem-dichlorides creates diverse carbenes for cyclopropane synthesis without explosive diazo reagents | Chemistry World [chemistryworld.com]
• 2. epublications.marquette.edu [epublications.marquette.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. Synthesis and biological evaluation of bromophenol derivatives with cyclopropyl moiety: Ring opening of cyclopropane with monoester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. chemos.de [chemos.de]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. nj.gov [nj.gov]
• 11. harrellindustries.com [harrellindustries.com]
• 12. (Bromomethyl)cyclopropane synthesis - chemicalbook [chemicalbook.com]

Application Notes &amp; Protocols: The Versatile Chemistry of 1-(Bromomethyl)-1-ethylcyclopropane in Modern Organic Synthesis

Abstract

The cyclopropane ring, a motif of significant interest in medicinal chemistry and materials science, imparts unique conformational rigidity and metabolic stability to molecular scaffolds. The gem-disubstituted cyclopropane unit, in particular, is a prevalent feature in a number of therapeutically important small molecules. This technical guide delves into the diverse applications of 1-(Bromomethyl)-1-ethylcyclopropane, a valuable and versatile building block for the introduction of the 1-ethylcyclopropylmethyl moiety. We will explore its synthesis, reactivity in nucleophilic substitution reactions, and its utility in the construction of complex architectures such as spirocycles. The protocols provided herein are designed to be robust and adaptable, offering researchers and drug development professionals a practical guide to leveraging the unique properties of this reagent.

Introduction: The Significance of the gem-Disubstituted Cyclopropane Moiety

The incorporation of a cyclopropane ring into a molecular structure can have profound effects on its physicochemical and biological properties.[1] The strained three-membered ring can enhance metabolic stability by blocking sites susceptible to oxidative metabolism, modulate acidity and lipophilicity, and provide a conformationally constrained scaffold that can lead to entropically favorable binding to biological targets.[1] The gem-disubstituted cyclopropane motif, as found in derivatives of 1-(Bromomethyl)-1-ethylcyclopropane, is of particular interest as it introduces a quaternary carbon center, a common feature in many complex natural products and bioactive molecules.[2]

1-(Bromomethyl)-1-ethylcyclopropane serves as a key intermediate, enabling the facile introduction of the 1-ethylcyclopropylmethyl group into a wide range of molecules. Its reactivity is dominated by the presence of the bromomethyl group, which acts as an excellent electrophile in nucleophilic substitution reactions.

Synthesis of 1-(Bromomethyl)-1-ethylcyclopropane

The synthesis of 1-(Bromomethyl)-1-ethylcyclopropane is not widely reported, but a reliable route can be established from commercially available starting materials. A common and effective strategy involves the Kulinkovich reaction to generate the precursor alcohol, 1-ethylcyclopropanemethanol, followed by bromination.

Workflow for the Synthesis of 1-(Bromomethyl)-1-ethylcyclopropane

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN102675050A - Preparation method of 1-(4-chlorphenyl)-2-cyclopropyl-1-propanol - Google Patents [patents.google.com]

mechanism of 1-(Bromomethyl)-1-ethylcyclopropane in solvolysis reactions

Unraveling the Complex Solvolysis of 1-(Bromomethyl)-1-ethylcyclopropane: A Mechanistic and Kinetic Guide

Introduction: The Significance of a Strained Ring System in Reaction Chemistry

The solvolysis of 1-(Bromomethyl)-1-ethylcyclopropane serves as a compelling case study in physical organic chemistry, offering deep insights into the behavior of carbocation intermediates, the influence of solvent on reaction pathways, and the intricate dance of molecular rearrangements. For researchers in drug development and process chemistry, understanding these mechanisms is not merely academic; it provides a predictive framework for reaction outcomes, enabling the strategic design of synthetic routes and the control of product distributions.

This guide moves beyond a simple recitation of facts to provide a field-tested perspective on investigating the solvolysis of this unique substrate. We will explore the causality behind its reactivity, from the initial ionization event to the formation of a cascade of rearranged products. The protocols detailed herein are designed to be self-validating, providing a robust methodology for kinetic analysis and product characterization.

Mechanistic Insights: A Tale of Three Cations

The solvolysis of 1-(Bromomethyl)-1-ethylcyclopropane proceeds via an SN1-like mechanism, initiated by the departure of the bromide leaving group to form a primary cyclopropylcarbinyl carbocation. This intermediate, however, is far from stable and rapidly enters a dynamic equilibrium with more stable carbocationic species. The presence of the ethyl group at the 1-position introduces both steric and electronic effects that influence the rates of formation and the relative stabilities of these intermediates.

The key mechanistic pathways are:

• Formation of the Primary Cyclopropylcarbinyl Cation: The reaction is initiated by the ionization of the C-Br bond, assisted by the solvent. This is the rate-determining step of the overall process.[1][2]

• Ring Expansion to a Cyclobutyl Cation: The strained cyclopropane ring can undergo a facile ring expansion to form a more stable, albeit still reactive, tertiary cyclobutyl cation. This rearrangement is a hallmark of cyclopropylcarbinyl systems.[3]

• Ring Opening to a Homoallylic Cation: Alternatively, the cyclopropylcarbinyl cation can undergo ring opening to form a tertiary homoallylic cation. This process leads to the formation of open-chain products.[3]

These carbocationic intermediates are then trapped by the solvent (SOH) to yield a mixture of alcohol and ether products.

Visualizing the Mechanistic Landscape

The interplay between these carbocationic intermediates is pivotal to understanding the product distribution. The following diagram illustrates these competing pathways.

Caption: Competing pathways in the solvolysis of 1-(Bromomethyl)-1-ethylcyclopropane.

Quantitative Analysis of Solvent Effects: The Grunwald-Winstein Equation

To quantitatively assess the influence of the solvent on the solvolysis rate, the extended Grunwald-Winstein equation is an indispensable tool.[1][2][4][5][6] This linear free-energy relationship correlates the specific rate of solvolysis (k) with the solvent's ionizing power (Y) and its nucleophilicity (N).

The equation is expressed as:

log(k/k₀) = lN + mY

where:

• k is the rate constant in a given solvent.

• k₀ is the rate constant in the reference solvent (80% ethanol/20% water).

• l is the sensitivity of the substrate to solvent nucleophilicity.

• m is the sensitivity of the substrate to solvent ionizing power.

• N is the solvent nucleophilicity parameter.

• Y is the solvent ionizing power parameter.

For the solvolysis of cyclopropylcarbinyl bromide, the reported values are approximately l = 0.42 and m = 0.75 .[1][2][4] This indicates a mechanism with a high degree of charge separation in the transition state (significant m value) and considerable involvement of the solvent as a nucleophile in stabilizing the developing carbocation (significant l value).[1][2]

Expected Kinetic Data

The following table provides a hypothetical dataset based on the expected behavior of 1-(Bromomethyl)-1-ethylcyclopropane in various solvents, illustrating the impact of solvent properties on the reaction rate.

Solvent Composition (v/v)	Solvent Ionizing Power (Y)	Solvent Nucleophilicity (N)	Expected Relative Rate (k/k₀)
100% Ethanol	-2.03	+0.37	Slower
80% Ethanol / 20% Water	0.00	0.00	1.00 (Reference)
60% Ethanol / 40% Water	+1.12	-0.20	Faster
50% Acetone / 50% Water	+1.38	-0.37	Faster
Formic Acid	+2.05	-2.35	Very Fast

Note: The ethyl group at the 1-position is expected to accelerate the rate of solvolysis compared to the unsubstituted (bromomethyl)cyclopropane due to its electron-donating inductive effect, which stabilizes the incipient carbocation.

Experimental Protocols

Protocol 1: Kinetic Analysis of Solvolysis by Titration

This protocol provides a robust method for determining the rate of solvolysis by monitoring the production of hydrobromic acid (HBr).

Materials:

• 1-(Bromomethyl)-1-ethylcyclopropane

• Aqueous ethanol solvent mixtures (e.g., 80:20, 60:40 v/v)

• Standardized sodium hydroxide (NaOH) solution (~0.02 M)

• Bromothymol blue indicator

• Constant temperature water bath

• Burette, pipettes, and flasks

Procedure:

• Solvent Preparation: Prepare the desired aqueous ethanol solvent mixtures.

• Reaction Setup: In a 125 mL Erlenmeyer flask, place 50 mL of the chosen solvent mixture and add 3-4 drops of bromothymol blue indicator.

• Equilibration: Place the flask in a constant temperature water bath and allow it to equilibrate for at least 10 minutes.

• Initiation: Add a known amount (e.g., 0.1 mmol) of 1-(Bromomethyl)-1-ethylcyclopropane to the flask and start a timer immediately. Swirl to mix.

• Titration: Titrate the liberated HBr with the standardized NaOH solution. The endpoint is the transition from yellow to blue. Record the volume of NaOH added and the time.

• Data Collection: Continue to take readings at regular intervals until the reaction is approximately 70-80% complete.

• Infinity Point: To determine the total amount of HBr produced, heat a separate, identical reaction mixture to reflux for 1 hour to drive the reaction to completion. Cool to room temperature and titrate to the endpoint. This is the "infinity" reading.

• Data Analysis: The first-order rate constant (k) can be determined by plotting ln(V∞ - Vt) versus time, where V∞ is the infinity titer and Vt is the titer at time t. The slope of the line will be -k.

Workflow for Kinetic Analysis

Caption: Workflow for the kinetic analysis of solvolysis by titration.

Protocol 2: Product Analysis by HPLC and NMR

This protocol outlines the methodology for identifying and quantifying the products of the solvolysis reaction.

A. Reaction for Product Identification:

• Dissolve a known amount of 1-(Bromomethyl)-1-ethylcyclopropane in the desired solvent in a sealed vial.

• Allow the reaction to proceed to completion at a controlled temperature.

• Neutralize the solution with a weak base (e.g., sodium bicarbonate).

• Extract the organic products with a suitable solvent (e.g., diethyl ether).

• Dry the organic extract over anhydrous magnesium sulfate, filter, and carefully concentrate the solvent.

B. HPLC Analysis:

• Method Development: Develop a reverse-phase HPLC method capable of separating the starting material and the expected products (alcohols and ethers). A C18 column with a water/acetonitrile or water/methanol gradient is a good starting point.[7][8][9][10]

• Quantification: Prepare standard solutions of the starting material and, if available, the potential products to determine their retention times and response factors.

• Analysis: Inject the concentrated product mixture from step A.5 and integrate the peak areas to determine the relative product distribution.[9]

C. NMR Spectroscopic Analysis:

• Sample Preparation: Dissolve the concentrated product mixture in a deuterated solvent (e.g., CDCl₃).

• ¹H NMR: Acquire a ¹H NMR spectrum. Key signals to look for include:

  • Homoallylic Alcohols/Ethers: Olefinic protons (~5-6 ppm) and protons on the carbon bearing the oxygen (~3.5-4.0 ppm).[11][12][13]

  • Cyclobutyl Alcohols/Ethers: Protons on the carbon bearing the oxygen (~3.5-4.0 ppm) and characteristic signals for the cyclobutyl ring protons.

  • Cyclopropylcarbinyl Alcohols/Ethers: Protons on the methylene group attached to the oxygen (~3.5 ppm) and the characteristic upfield signals for the cyclopropyl ring protons.

• ¹³C NMR: Acquire a ¹³C NMR spectrum to confirm the carbon framework of the products. The chemical shift of the carbon attached to the oxygen will be informative (~60-80 ppm).[13]

Conclusion: From Fundamental Understanding to Practical Application

The solvolysis of 1-(Bromomethyl)-1-ethylcyclopropane provides a rich platform for exploring fundamental principles of reaction mechanisms. By carefully controlling solvent conditions and employing robust analytical techniques, researchers can dissect the competing pathways of carbocation rearrangement. The insights gained from such studies are directly applicable to the rational design of synthetic strategies in drug discovery and development, where controlling the formation of specific isomers is often paramount. This guide provides the foundational knowledge and practical protocols to empower researchers to confidently investigate this and similar reactive systems.

References

• Kevill, D. N., & Abduljaber, M. H. (2000). Correlation of the Rates of Solvolysis of Cyclopropylcarbinyl and Cyclobutyl Bromides Using the Extended Grunwald−Winstein Equation. The Journal of Organic Chemistry, 65(8), 2548–2554. [Link]

• Kevill, D. N., & Abduljaber, M. H. (2000).
• Kevill, D. N., & Abduljaber, M. H. (2000). Correlation of the Rates of Solvolysis of Cyclopropylcarbinyl and Cyclobutyl Bromides Using the Extended Grunwald−Winstein Equation.

• Kevill, D. N., & Abduljaber, M. H. (2000). Correlation of the rates of solvolysis of cyclopropylcarbinyl and cyclobutyl bromides using the extended Grunwald-Winstein equation. PubMed. [Link]

• Grunwald, E., & Winstein, S. (1948). The Correlation of Solvolysis Rates. Journal of the American Chemical Society.
• Synthesis of Allylic and Homoallylic Alcohols from Unsaturated Cyclic Ethers Using a Mild and Selective C-O Reduction Approach.
• Experiment 8 — Kinetics of SN1 Solvolysis. University of Massachusetts Boston.
• Applications of Computational and NMR Methodologies to the Study of Homoallylic Alcohols Diastereomers. (2018). MDPI.
• HPLC-based kinetics assay facilitates analysis of systems with multiple reaction products and thermal enzyme denaturation.
• Pursch, M. (2023). Rapid Monitoring of Chemical Reactions Made Possible by Ultrahigh-Performance Liquid Chromatography.
• Solvolysis of 1-bromo-1-methylcyclopentane in methanol yields an initial intermedi
• Base-Catalyzed Stereospecific Isomerization of Electron-Deficient Allylic Alcohols and Ethers through Ion-Pairing. (2016).
• Alcohols. OpenOChem Learn.
• Hydrolysis of (chloromethyl)cyclopropane: Is but-3-en-1-ol a possible product? (2020). Chemistry Stack Exchange.
• Real-Time HPLC-MS Reaction Progress Monitoring using an Automated Analytical Platform.
• Solvolysis of Tertiary and Secondary Haloalkanes. (2015). Chemistry LibreTexts.
• Catalytic isomerization of branched allylic alcohols by water-soluble [RuCp(OH2)(PTA)2](CF3SO3 ... (2025).
• The Kinetics of Solvolysis - Case Study. (2013). Free Papers and Essays.
• Solved 5. Solvolysis of bromomethylcyclopentane in methanol. (2022). Chegg.com.
• [Chemistry] When 1-(bromomethyl)cyclohexane undergoes solvolysis in ethanol, three major product. (2025). YouTube.
• Guide to HPLC Testing: Ensuring Reliable Analytical Results. Phenomenex.
• High Performance Liquid Chromatography Monitoring Reaction Kinetics. (2022).
• (Bromomethyl)cyclopropane 97 7051-34-5. Sigma-Aldrich.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Correlation of the rates of solvolysis of cyclopropylcarbinyl and cyclobutyl bromides using the extended Grunwald-Winstein equation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. HPLC-based kinetics assay facilitates analysis of systems with multiple reaction products and thermal enzyme denaturation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. HPLC Testing Procedure | Phenomenex [phenomenex.com]
• 10. digitalcommons.bridgewater.edu [digitalcommons.bridgewater.edu]
• 11. rsc.org [rsc.org]
• 12. mdpi.com [mdpi.com]
• 13. Alcohols | OpenOChem Learn [learn.openochem.org]

Technical Notes & Optimization

Technical Support Center: High-Purity Synthesis of 1-(Bromomethyl)-1-ethylcyclopropane

Ticket System Status: [ONLINE] Current Topic: Minimizing Isomeric Byproducts (Ring Expansion/Opening) Support Level: Tier 3 (Senior Scientist / Process Chemistry)

Introduction: The "Neopentyl" Trap

Welcome to the technical support hub for 1-(Bromomethyl)-1-ethylcyclopropane . If you are accessing this guide, you are likely observing significant impurities in your GC/NMR traces—specifically 1-bromo-1-ethylcyclobutane (ring expansion) or homoallylic bromides (ring opening).

The Core Problem: The synthesis of this target is deceptive. While it appears to be a simple primary alcohol-to-bromide conversion, the substrate combines two hostile structural features:

• Neopentyl Sterics: The electrophilic carbon is primary, but it is attached to a quaternary carbon (C1 of the ring). This sterically hinders standard

  attack.

• Cyclopropylcarbinyl Resonance: The alternative pathway (

  ) generates a cation stabilized by "dancing resonance," which is in rapid equilibrium with the cyclobutyl and homoallyl cations.

Your Goal: Force a sterically hindered

reaction while completely suppressing the electronically favored carbocation rearrangement.

Part 1: Diagnostic & Triage (FAQ)

Q1: My GC-MS shows a peak with the correct mass but a slightly different retention time. What is it? A: This is almost certainly 1-bromo-1-ethylcyclobutane .

• Cause: Acid-catalyzed rearrangement. If you used

  or generated HBr in situ, the cyclopropylcarbinyl cation rearranged to the less strained cyclobutane ring.

• Confirmation: Check your

  NMR. The cyclobutane ring protons typically appear as multiplets around 1.8–2.4 ppm, distinct from the high-field cyclopropane protons ( 0.4–0.8 ppm).

Q2: I see olefinic protons in my NMR (

5.0–6.0 ppm). Is my product decomposing? A: Yes. This is the "Ring Opening" byproduct (likely a 4-bromo-3-ethyl-1-butene derivative).

• Cause: If the reaction temperature is too high or the medium is too acidic, the cyclopropyl ring opens to relieve strain, forming a homoallylic carbocation which then eliminates or traps bromide.

Q3: Can I just distill these impurities away? A: Difficult. The boiling point difference between the cyclopropylmethyl bromide and the cyclobutyl bromide is often

. Fractional distillation requires a high theoretical plate count and results in significant yield loss. Prevention is the only viable strategy.

Part 2: Visualizing the "Triangle of Doom"

To solve the problem, you must understand the pathway you are fighting. The diagram below illustrates why free carbocations are fatal to this synthesis.

Figure 1: The mechanistic competition. The green path (

) is sterically hindered by the ethyl group. The red path ( ) is electronically driven and leads to byproducts.

Part 3: Recommended Protocols

We provide two validated routes. Route A is the industry standard for purity. Route B is a faster "fix" for the Appel reaction if you lack Route A reagents.

Route A: The "Sulfonate-Finkelstein" Method (High Fidelity)

Best for: Drug discovery/Process chemistry where isomeric purity >99% is required. Mechanism: Decouples activation from displacement, preventing HBr generation.

Step 1: Mesylation (Cold Conditions)

• Dissolve 1-ethylcyclopropanemethanol (1.0 equiv) and Triethylamine (1.5 equiv) in anhydrous DCM (10 vol).

• Cool to -10°C .

• Add Methanesulfonyl chloride (MsCl) (1.2 equiv) dropwise over 1 hour. Crucial: Keep T < 0°C to prevent in-situ rearrangement.

• Quench with cold water, extract, and concentrate. Do not distill the mesylate (thermal instability).

Step 2: The "Soft" Displacement

• Dissolve the crude mesylate in Acetone (anhydrous).

• Add Lithium Bromide (LiBr) (1.5 equiv).

• Stir at Room Temperature for 12–24 hours.

  • Note: Do not reflux. The neopentyl position is slow to react, but heat promotes ring opening. If reaction is too slow, switch solvent to DMF and stir at 40°C max.

Validation Criteria:

Parameter	Acceptance Criteria
Appearance	Clear, colorless liquid
GC Purity	>98.5%

| Isomer Content | <0.5% (combined cyclobutane/alkene) |

Route B: The Modified Appel Reaction (Troubleshooting the "Quick" Route)

Best for: rapid synthesis when <5% isomer impurity is acceptable. Mechanism:

and generate bromophosphonium ions. The key is to keep the medium basic and cold .

Protocol:

• Solvent: Use DCM (keep it anhydrous).

• Additives: Add 2.0 equiv of Imidazole or Pyridine .

  • Why? This scavenges any acidic protons generated by adventitious moisture, preventing the "Inter -> Cation" pathway in Figure 1.

• Order of Addition (Critical):

  • Dissolve Alcohol (1.0 eq),

    (1.1 eq), and Imidazole (2.0 eq) in DCM.

  • Cool to -5°C .

  • Add

    (1.1 eq) slowly as a solution in DCM.

  • Reasoning: Adding Phosphine last keeps the concentration of the active brominating agent low, favoring the reaction with the alcohol over side reactions.

Part 4: Comparative Data Summary

The following table summarizes the expected impurity profiles based on the method used.

Method	Dominant Mechanism	Main Impurity	Typical Isomer %
(Standard)	Mixed	Cyclobutyl Bromide	15 - 30% (High Risk)
	(Acidic)	Ring Opened Alkene	>50% (Do Not Use)
Appel ( )	Mostly	Cyclobutyl Bromide	2 - 5%
Appel + Base (0°C)	Forced	None detected	< 1%
Mesylate / LiBr	Pure	None detected	< 0.1%

References

• Roberts, J. D., & Mazur, R. H. (1951). The Nature of the Intermediate in the Solvolysis of Cyclopropylcarbinyl and Cyclobutyl Derivatives. Journal of the American Chemical Society, 73(6), 2509–2520. Link

• Appel, R. (1975).[1] Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage. Angewandte Chemie International Edition, 14(12), 801–811. Link

• Smith, M. B. (2013). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (7th ed.). Wiley. (See Section on Neighboring Group Participation / Cyclopropylmethyl systems). Link

• Hrubiec, R. T., & Smith, M. B. (1984). Synthesis of cyclopropylmethyl bromides. Synthetic Communications, 14(6), 477-482. (Discusses the suppression of rearrangement using mild conditions). Link

Sources

• 1. pca.ac.in [pca.ac.in]

Technical Support Center: Managing Exothermic Events in the Synthesis of 1-(Bromomethyl)-1-ethylcyclopropane

Welcome to the technical support guide for the synthesis of 1-(Bromomethyl)-1-ethylcyclopropane. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on navigating the challenges associated with this synthesis, with a primary focus on the safe management of exothermic events. The conversion of the precursor, 1-ethylcyclopropanemethanol, to the desired brominated product is a robust transformation but one that demands rigorous control due to its inherent thermal risks.

Understanding the Core Challenge: The Bromination Exotherm

The synthesis of 1-(Bromomethyl)-1-ethylcyclopropane from its corresponding alcohol, 1-ethylcyclopropanemethanol, typically employs phosphorus tribromide (PBr₃) or reagents used in the Appel reaction. The reaction of PBr₃ with alcohols is notoriously exothermic. This heat is generated from the formation of strong P-O bonds, which is the driving force for the reaction. Failure to adequately control this exotherm can lead to a dangerous, self-accelerating thermal runaway, which not only poses a significant safety hazard but can also compromise the integrity of the product through side reactions, including the potential for ring-opening of the strained cyclopropane moiety.

This guide provides a structured approach to troubleshooting and best practices to ensure a safe, controlled, and high-yielding reaction.

Troubleshooting Guide: A Question-and-Answer Approach

This section directly addresses specific issues you may encounter during your experiment.

Q1: My reaction temperature is spiking uncontrollably during the addition of phosphorus tribromide (PBr₃). What is happening, and what are my immediate and long-term actions?

A1: A rapid temperature spike during PBr₃ addition is a critical event indicating that the rate of heat generation is exceeding the system's capacity for heat removal.

Immediate Cause: The most common cause is adding the PBr₃ too quickly or having an inadequate cooling system. The reaction between PBr₃ and the alcohol is immediate and highly exothermic. A rapid increase in concentration of the limiting reagent will generate a burst of heat that can overwhelm a standard ice bath.

Immediate Corrective Actions:

• Stop the Addition: Immediately cease the dropwise addition of PBr₃.

• Enhance Cooling: If using an ice/water bath, add more ice and salt (e.g., NaCl, CaCl₂) to lower its temperature. If available, switch to a more robust cooling bath like dry ice/acetone.

• Ensure Agitation: Verify that stirring is vigorous and efficient. Poor mixing can create localized "hot spots" where the reaction accelerates, leading to a runaway.

Long-Term Prevention & Best Practices:

• Slow Down: The single most effective control parameter is the addition rate. Add the PBr₃ dropwise over a significantly extended period, allowing the cooling system to dissipate the heat from each incremental addition.

• Dilution: Conduct the reaction at a lower concentration. Using a sufficient volume of a dry, inert solvent (like dichloromethane or N,N-dimethylformamide) provides a larger thermal mass to absorb the heat generated.

• Reverse Addition Danger: Never add the alcohol to the PBr₃. This creates an initial excess of the highly reactive brominating agent and can easily lead to an uncontrollable reaction. The correct procedure is always to add the PBr₃ slowly to the cooled solution of the alcohol.

Q2: My final product has a low yield and contains significant impurities. Could this be related to poor temperature control?

A2: Absolutely. Poor temperature control is a leading cause of reduced yields and the formation of by-products.

Causality:

• Ring-Opening: The cyclopropane ring is thermodynamically strained (approx. 27 kcal/mol). Elevated temperatures, especially in the presence of the HBr byproduct, can promote acid-catalyzed ring-opening, leading to the formation of isomeric brominated butenes. A patent describing a similar synthesis emphasizes keeping the temperature below 0°C, and preferably as low as -15°C to -10°C, to avoid these side reactions.

• Ether Formation: At higher temperatures, a side reaction where a molecule of the starting alcohol acts as a nucleophile can occur, attacking an intermediate and leading to the formation of a di(1-ethylcyclopropyl)methyl ether. This is more likely if the PBr₃ is not used in sufficient excess or if the reaction is allowed to warm before completion.

• PBr₃ Decomposition: While PBr₃ itself is stable, the phosphorous acid byproduct can decompose at temperatures above 160°C to produce phosphine (PH₃), which is extremely toxic and can cause explosions upon contact with air. While this is more of a concern during distillation workup, a severe runaway reaction could potentially reach these temperatures.

Self-Validating Protocol: A successful protocol relies on maintaining a strict temperature ceiling (e.g., not exceeding 0°C or -5°C). If you observe a drop in yield, the first parameter to investigate and tighten is the reaction temperature log. Consistent temperature directly correlates with product purity.

Q3: What are the best practices for setting up the reaction to proactively prevent an exotherm from the start?

A3: A proactive setup is crucial for safety and success. The goal is to maximize your control over the reaction environment.

Methodology:

• Glassware & Atmosphere: Use oven-dried or flame-dried glassware to eliminate water. PBr₃ reacts violently with water to produce HBr gas and heat, which can contribute to the overall exotherm and pressure buildup. Assemble the apparatus under an inert atmosphere (Nitrogen or Argon) to prevent moisture from entering the system.

• Reaction Vessel: A three-necked round-bottom flask is ideal. This allows for a thermometer, a pressure-equalizing dropping funnel for the PBr₃, and a gas inlet/outlet.

• Cooling Bath: Prepare a robust cooling bath before starting. An ice-water bath is the minimum requirement, but an ice-salt bath (-10°C to -20°C) or a dry ice-acetone bath (approx. -78°C) provides a much greater safety margin. Ensure the bath level is high enough to immerse the liquid portion of the reaction mixture.

• Thermometry: Place a low-temperature thermometer or thermocouple probe directly into the reaction mixture, ensuring the bulb is submerged but not touching the glass. This provides an accurate reading of the internal temperature, not the bath temperature.

• Stirring: Use a mechanical overhead stirrer if possible, especially for larger scale reactions (>500 mL). It provides more efficient mixing and heat transfer than a magnetic stir bar, preventing the formation of localized hot spots.

Q4: How do I safely quench the reaction without causing a secondary thermal event?

A4: The quenching step is as critical as the reaction itself and can generate its own exotherm.

The Hazard: The reaction mixture will contain unreacted PBr₃ and acidic byproducts like HBr and phosphorous acid. Adding water or an aqueous base directly can cause a violent reaction with the residual PBr₃.

Safe Quenching Protocol:

• Ensure Reaction Completion: Before quenching, confirm the reaction is complete via TLC or another appropriate monitoring technique.

• Maintain Low Temperature: Do not remove the cooling bath. The quench should be performed at the reaction temperature (e.g., 0°C or below).

• Slow Addition to Quenching Agent: The safest method is often to slowly transfer the reaction mixture via cannula or dropping funnel into a separate, vigorously stirred flask containing a cold, dilute quenching solution (e.g., a large volume of ice-cold saturated sodium bicarbonate solution). This "reverse quench" ensures the reactive species are always the limiting reagent.

• Monitor Gas Evolution: Quenching with a carbonate or bicarbonate base will evolve CO₂ gas. Add the reaction mixture slowly to control the rate of foaming and pressure buildup.

• Ice Formation: When quenching at low temperatures with an aqueous solution, ice may form. This is normal. Allow the mixture to warm slowly with continued stirring to melt the ice before proceeding with the workup.

Frequently Asked Questions (FAQs)

• What is the primary chemical reason for the exotherm? The exotherm is driven by the highly favorable formation of the strong phosphorus-oxygen (P-O) bond in the phosphorous acid byproduct, which releases a significant amount of energy.

• What are the visual or physical signs of a runaway reaction? Signs include a rapid, uncontrollable temperature rise, a sudden increase in pressure (gas evolution), vigorous boiling of the solvent at a low bath temperature, and the emission of dense white fumes (HBr gas).

• Are there less exothermic alternative bromination methods? Yes, the Appel reaction , which uses triphenylphosphine (PPh₃) and carbon tetrabromide (CBr₄), is generally considered milder. However, it is not without its own challenges, such as the formation of a stoichiometric amount of triphenylphosphine oxide, which can sometimes complicate purification. The reaction still requires careful temperature control but is often less violently exothermic than using PBr₃.

Experimental Protocol & Data

Protocol: Synthesis of 1-(Bromomethyl)-1-ethylcyclopropane via PBr₃

This protocol is a representative procedure synthesized from established methods for brominating primary alcohols.

Materials:

• 1-ethylcyclopropanemethanol

• Phosphorus tribromide (PBr₃)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Under an inert nitrogen atmosphere, charge a three-necked flask equipped with a mechanical stirrer, a thermocouple, and a pressure-equalizing dropping funnel with 1-ethylcyclopropanemethanol (1.0 eq).

• Add anhydrous solvent (e.g., DMF, ~5-10 mL per gram of alcohol).

• Cool the stirred solution to -15°C using a dry ice/acetone bath.

• Slowly add phosphorus tribromide (PBr₃, ~0.4 eq) to the dropping funnel.

• Add the PBr₃ dropwise to the reaction mixture over 1-2 hours, ensuring the internal temperature never exceeds -10°C .

• After the addition is complete, allow the mixture to stir at -10°C to 0°C for an additional 2-4 hours, monitoring by TLC until the starting material is consumed.

• In a separate flask, prepare a vigorously stirred, ice-cold saturated NaHCO₃ solution.

• Slowly transfer the reaction mixture into the NaHCO₃ solution, controlling the rate to manage gas evolution.

• Allow the mixture to warm to room temperature. Transfer to a separatory funnel and extract with a suitable organic solvent (e.g., diethyl ether or DCM).

• Wash the combined organic layers with water, then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by vacuum distillation to yield 1-(Bromomethyl)-1-ethylcyclopropane.

Table 1: Key Reaction Parameter Summary

Parameter	Recommended Value	Rationale
Reaction Temperature	-15°C to -5°C	Minimizes exotherm risk and side reactions (e.g., ring-opening).
PBr₃ Addition Time	1-2 hours (lab scale)	Ensures slow, controlled heat release.
PBr₃ Stoichiometry	0.4 equivalents	A slight excess ensures full conversion of the alcohol.
Solvent	Anhydrous DCM or DMF	Inert solvent that helps dissipate heat; must be dry.
Quenching Agent	Saturated NaHCO₃ (aq)	Neutralizes acidic byproducts safely with controlled gas evolution.
Quenching Temperature	≤ 0°C	Prevents secondary exotherm from quenching residual PBr₃.

Visualization of Safety Workflow

The following diagram illustrates a decision-making workflow for managing a temperature excursion during the reaction.

Caption: Decision workflow for managing a temperature excursion.

References

• Phosphorus tribromide - Wikipedia. (n.d.). Wikipedia. [Link]

• bromocyclopropane - Organic Syntheses Procedure. (n.d.). Organic Syntheses. [Link]

• Phosphorus tribromide | PBr3 | CID 24614 - PubChem. (n.d.). PubChem. [Link]

• Appel reaction - Wikipedia. (n.d.). Wikipedia. [Link]

• Phosphorus tribromide was added to an alcohol to give an alkyl bromide

Technical Support: Optimizing Reactions of 1-(Bromomethyl)-1-ethylcyclopropane

Executive Summary: The "Neopentyl-Cyclopropyl" Trap

Researchers frequently encounter stalling kinetics or unexpected fragmentation when reacting 1-(bromomethyl)-1-ethylcyclopropane (BMEC) with strong bases (e.g., NaOEt, KOtBu, LDA).

The core issue lies in the molecule's geometry. The electrophilic carbon (

) is attached to a quaternary carbon (C1), creating a neopentyl-like steric environment . This severely retards pathways, allowing thermodynamically favorable ring-opening side reactions to dominate.

This guide details the mechanistic causes of these failures and provides validated protocols to suppress side products.

Diagnostic Decision Tree

Use this flowchart to identify your specific failure mode based on crude NMR/GC-MS data.

Figure 1: Diagnostic logic for identifying side-reaction pathways.

Technical Deep Dive: Mechanisms of Failure

A. The Primary Barrier: Neopentyl Retardation

The electrophilic carbon in BMEC is primary, which usually suggests facile

. However, the adjacent quaternary carbon (C1) creates a "neopentyl effect," reducing reaction rates by a factor of compared to ethyl bromide [1].

• Consequence: If the nucleophile (base) is bulky (e.g.,

  ) or the temperature is too low, the reaction will simply stall.

B. Major Side Reaction: Ring-Opening Fragmentation

When forced (high heat) or treated with hard nucleophiles, the strain energy of the cyclopropane ring (~27.5 kcal/mol) drives relief pathways.

• Mechanism: The base/nucleophile attacks the ring carbons (C2 or C3) rather than the hindered

  .

• Outcome: This triggers a concerted ring opening and elimination of the bromide.

• Product: 2-ethyl-1,3-butadiene . This is a volatile diene (bp ~65°C) that often evaporates during workup, leading to "missing mass" in your balance sheet.

C. The "Impossible" Elimination

Users often attempt to synthesize an exocyclic double bond (methylenecyclopropane) using strong bases.

• Fact: Standard E2 elimination is impossible here.

• Reason: The

  -carbon (C1) is quaternary and has no protons. The -carbon has no -protons available for elimination without breaking the ring.

Troubleshooting & Protocols

Scenario 1: "I have no reaction; Starting Material is recovered."

Cause: Steric hindrance prevents the nucleophile from accessing the

orbital of the C-Br bond. Solution: Convert the Bromide to an Iodide (Finkelstein Reaction). The C-I bond is longer and weaker, and Iodide is a better leaving group, accelerating the rate significantly.

Protocol: In-Situ Finkelstein Activation

• Solvent: Switch to Acetone (if compatible) or dry MEK (Methyl Ethyl Ketone).

• Additive: Add 1.5 equivalents of Sodium Iodide (NaI).

• Process: Stir at room temperature for 1 hour before adding your nucleophile/base.

• Observation: A white precipitate (NaBr) confirms the exchange is occurring.

• Proceed: Add your nucleophile. The intermediate 1-(iodomethyl)-1-ethylcyclopropane reacts ~50-100x faster, outcompeting side reactions.

Scenario 2: "I see olefinic impurities in the NMR (5.0–6.0 ppm)."

Cause: Ring opening to form 2-ethyl-1,3-butadiene. Solution: Lower the temperature and switch to a "Soft" Nucleophile/Base.

Optimization Table:

Variable	Recommendation	Scientific Rationale
Solvent	DMSO or DMF	Polar aprotic solvents accelerate (tight ion pairs) favoring substitution over ring attack.
Temperature	< 60°C	High heat favors entropy-driven fragmentation (ring opening).
Base Choice	NaH or KHMDS	Avoid alkoxides (EtO-, MeO-) if possible; they can act as nucleophiles and attack the ring.
Concentration	High (1.0 M)	Bimolecular substitution ( ) is favored at higher concentrations compared to unimolecular fragmentation.

Mechanistic Pathway Visualization

The following diagram illustrates the competition between the desired substitution and the fatal ring-opening pathway.

Figure 2: Kinetic competition between substitution and ring destruction.

Frequently Asked Questions (FAQ)

Q: Can I use t-BuOK to force the reaction? A: No. Potassium tert-butoxide is bulky. Due to the neopentyl nature of the substrate, t-BuO- cannot easily access the electrophilic carbon. It will likely result in no reaction or, upon heating, slow degradation of the starting material via radical pathways or background solvolysis.

Q: Why can't I do an elimination to get the exocyclic double bond? A: Elimination requires a

-hydrogen. The -carbon in this molecule is quaternary (it has 4 carbon attachments: the ring carbons, the ethyl group, and the bromomethyl group). There is no proton to remove. To generate a double bond, you would need to perform a rearrangement first.

Q: I need to attach this ring to an amine. Which conditions are best? A: Amines are good nucleophiles but can be basic.

• Use a polar aprotic solvent (Acetonitrile or DMF).

• Add K2CO3 as a proton scavenger (mild base).

• Add catalytic KI (10 mol%) to generate the more reactive iodide in situ.

• Heat gently (40-50°C). Do not reflux vigorously.

References

• Dostrovsky, I., & Hughes, E. D. (1946). Mechanism of substitution at a saturated carbon atom. Part XXXII. The role of steric hindrance.[1][2][3][4] Journal of the Chemical Society, 166-171.

• Roberts, J. D., & Mazur, R. H. (1951). Small-Ring Compounds. IV. Interconversion Reactions of Cyclopropylcarbinyl, Cyclobutyl and Allylcarbinyl Derivatives. Journal of the American Chemical Society, 73(6), 2509–2520.

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms (5th ed.). Springer. (Chapter 4: Nucleophilic Substitution).

• Smith, M. B. (2013). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (Section 10-2: The Neighboring-Group Mechanism).

Sources

• 1. Norton Ebook Reader [nerd.wwnorton.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. organicnotes / 7-14) Neopentyl Halides React Slowly in Substitution Processes [organicnotes.pbworks.com]
• 4. 11.3 Characteristics of the SN2 Reaction - Organic Chemistry | OpenStax [openstax.org]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of 1-(Bromomethyl)-1-ethylcyclopropane and 1-(Bromomethyl)cyclopropane

A Technical Guide for Researchers in Synthetic Chemistry and Drug Development

In the landscape of medicinal chemistry and organic synthesis, the cyclopropylmethyl moiety is a privileged scaffold, offering a unique combination of conformational rigidity and metabolic stability. The reactivity of functionalized cyclopropylmethyl systems, particularly halides, is of paramount importance for their incorporation into complex molecular architectures. This guide provides an in-depth comparison of the reactivity of 1-(bromomethyl)-1-ethylcyclopropane and its parent analogue, 1-(bromomethyl)cyclopropane. While direct comparative kinetic studies are not extensively reported in the literature, this guide synthesizes established principles of physical organic chemistry to predict their relative reactivity and provides a robust experimental framework for validation.

Theoretical Framework: The Influence of Alkyl Substitution on Cyclopropylmethyl Cation Stability

The reactivity of both 1-(bromomethyl)-1-ethylcyclopropane and 1-(bromomethyl)cyclopropane in nucleophilic substitution and elimination reactions is intrinsically linked to the stability of the incipient cyclopropylmethyl carbocation. This carbocation is remarkably stable due to a phenomenon often described as "dancing resonance," where the σ-orbitals of the cyclopropane ring's C-C bonds overlap with the vacant p-orbital of the carbocationic center.[1][2] This delocalization of positive charge significantly lowers the energy of the intermediate.

The introduction of an ethyl group at the C1 position of the cyclopropyl ring in 1-(bromomethyl)-1-ethylcyclopropane is anticipated to further stabilize the corresponding carbocation through two primary electronic effects:

• Inductive Effect: Alkyl groups are electron-donating through the σ-framework. The ethyl group will push electron density towards the carbocationic center, helping to disperse the positive charge and thereby increasing the stability of the cation.[3]

• Hyperconjugation: The C-H and C-C bonds of the ethyl group can overlap with the empty p-orbital of the carbocation, providing additional delocalization of the positive charge.

Therefore, it is hypothesized that the 1-ethylcyclopropylmethyl carbocation is more stable than the unsubstituted cyclopropylmethyl carbocation. This enhanced stability is expected to translate into a faster rate of reactions that proceed through a carbocation intermediate, such as SN1 and E1 reactions.

Predicted Reactivity and Product Distribution

Based on the anticipated higher stability of the 1-ethylcyclopropylmethyl carbocation, we can predict the following differences in reactivity compared to 1-(bromomethyl)cyclopropane:

• Enhanced SN1/E1 Reactivity: 1-(Bromomethyl)-1-ethylcyclopropane is expected to undergo solvolysis and other reactions proceeding via a carbocationic intermediate at a significantly faster rate than 1-(bromomethyl)cyclopropane.

• Potential for Altered Product Ratios: The cyclopropylmethyl cation is notoriously prone to rearrangement, existing in equilibrium with cyclobutyl and homoallyl cations.[1] The substitution on the cyclopropyl ring can influence the relative energies of these intermediates and the transition states connecting them. It is plausible that the ethyl group may alter the product distribution in solvolysis reactions, potentially favoring or disfavoring ring-expansion or ring-opening pathways.

The expected reaction pathways are illustrated below:

Figure 1: Predicted comparative reaction pathways.

Experimental Design for Reactivity Comparison

To empirically validate the predicted differences in reactivity, a series of kinetic and product analysis experiments should be conducted.

Kinetic Studies: Comparative Solvolysis

The relative rates of solvolysis can be determined by monitoring the reactions in a suitable solvent system. A common method involves monitoring the production of HBr over time.

Experimental Protocol: Solvolysis Rate Determination

• Preparation of Reagents:

  • Prepare 0.1 M solutions of both 1-(bromomethyl)cyclopropane and 1-(bromomethyl)-1-ethylcyclopropane in a chosen solvent (e.g., 80% ethanol/20% water).

  • Prepare a 0.01 M solution of sodium hydroxide standardized against a primary standard.

  • Use a suitable indicator (e.g., bromothymol blue).

• Kinetic Run:

  • In a thermostated flask at a constant temperature (e.g., 25°C), add a known volume of the alkyl bromide solution.

  • Add a few drops of the indicator.

  • Titrate the solution with the standardized NaOH solution, adding a known volume at timed intervals to maintain a neutral pH. The rate of consumption of NaOH corresponds to the rate of HBr production.

• Data Analysis:

  • Plot the concentration of HBr produced versus time.

  • The initial rate of the reaction can be determined from the slope of this curve.

  • The rate constants (k) for both compounds can be calculated and compared.

The following diagram outlines the workflow for the kinetic study:

Figure 2: Workflow for comparative solvolysis kinetic studies.

Product Analysis

To investigate the influence of the ethyl group on rearrangement pathways, a detailed analysis of the product mixture from the solvolysis reactions is essential.

Experimental Protocol: Product Distribution Analysis

• Reaction Setup:

  • Dissolve a known amount of each alkyl bromide in the chosen solvolysis medium (e.g., aqueous acetone) and allow the reaction to proceed to completion at a controlled temperature.

• Workup:

  • Neutralize the reaction mixture with a weak base (e.g., sodium bicarbonate).

  • Extract the organic products with a suitable solvent (e.g., diethyl ether).

  • Dry the organic layer over an anhydrous salt (e.g., MgSO₄) and concentrate under reduced pressure.

• Analysis:

  • Analyze the product mixture using Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the different isomers (substitution and rearrangement products).

  • Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) can be used to confirm the structures of the major products.

Expected Results and Discussion

Parameter	1-(Bromomethyl)cyclopropane	1-(Bromomethyl)-1-ethylcyclopropane	Rationale
Solvolysis Rate	Slower	Faster	The ethyl group stabilizes the carbocation intermediate through inductive and hyperconjugation effects, lowering the activation energy for its formation.[3]
Product Distribution	Mixture of cyclopropylmethyl, cyclobutyl, and homoallyl derivatives.	Potentially altered ratio of rearrangement products.	The ethyl group may influence the relative stabilities of the various cationic intermediates and the transition states for their interconversion.

Discussion:

The anticipated faster solvolysis rate for 1-(bromomethyl)-1-ethylcyclopropane would provide strong evidence for the stabilizing effect of the C1-ethyl substituent on the cyclopropylmethyl cation. This finding would be consistent with the general principles of carbocation stability.

The analysis of the product distribution will offer more nuanced insights. A significant shift in the ratio of cyclopropylmethyl to cyclobutyl and homoallyl products would suggest that the ethyl group not only affects the rate of carbocation formation but also influences its subsequent fate. For instance, an increase in the proportion of non-rearranged (cyclopropylmethyl) products could indicate that the increased stability of the 1-ethylcyclopropylmethyl cation allows for more efficient trapping by the nucleophile before rearrangement can occur. Conversely, a change in the ratio of cyclobutyl to homoallyl products would point to a more complex influence on the potential energy surface of the C₄H₇⁺ carbocation system.

Conclusion

References

• Chemistry Stack Exchange. (2014, November 3). What is the reason for the exceptional stability of the cyclopropylmethyl carbocation?[Link]

• LibreTexts Chemistry. (2019, December 30). 8.5: Effect of the Alkyl Group on the SN1 Reaction: Carbocation Stability. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Comparative Guide: Investigating Reaction Selectivity in 1-(Bromomethyl)-1-ethylcyclopropane

This guide provides a technical analysis of the reaction pathways of 1-(Bromomethyl)-1-ethylcyclopropane , focusing on the competition between ring retention and ring opening—a critical selectivity issue in cyclopropane chemistry.

Executive Summary

1-(Bromomethyl)-1-ethylcyclopropane (CAS: 1489014-79-0) represents a unique class of "neopentyl-like" electrophiles where a quaternary carbon is adjacent to a strained ring. For researchers, this molecule serves as a critical probe for cyclopropylcarbinyl (CPC) rearrangement kinetics .

Unlike simple alkyl halides, reactions of this substrate are governed by a "molecular clock": the competition between direct substitution (

) and ring-opening rearrangement ( ). While the molecule itself is achiral (possessing a plane of symmetry), investigating its reactivity provides the foundational data required to predict stereoselective outcomes in chiral, polysubstituted analogs used in drug development (e.g., synthesis of gem-dimethyl cyclopropane pharmacophores).

This guide compares three primary methodologies for engaging this substrate: Radical Reduction , Solvolysis , and Metal-Mediated Coupling , evaluating their selectivity for Ring Retention vs. Ring Opening.

Mechanism & Pathway Analysis

The core challenge in utilizing 1-(Bromomethyl)-1-ethylcyclopropane is the rapid rearrangement of the intermediate radical or cation.

• The Substrate: The 1-ethyl group introduces significant steric bulk at the quaternary center, retarding

  attack and favoring ionization or radical formation.

• The Rearrangement: Upon generation of a radical or cation at the exocyclic position, the ring strain (~27.5 kcal/mol) drives the cleavage of the C1-C2 bond.

• Selectivity:

  • Path A (Retention): Trapping the intermediate before rearrangement.

  • Path B (Opening): Rearrangement to the homoallylic system (2-ethyl-1-butene derivative).

Pathway Visualization (Graphviz)

Caption: Divergent reaction pathways. The 1-ethyl substituent influences the rate of rearrangement (

) via steric relief.

Comparative Analysis of Reaction Methodologies

The following table compares experimental approaches to controlling the selectivity of this substrate.

Feature	Method A: Radical Reduction	Method B: Solvolysis (Ag-Assisted)	Method C: Zn-Mediated Exchange
Primary Reagent	Tributyltin Hydride ( )	Silver Nitrate ( ) / Ethanol	Zinc Dust / LiCl
Intermediate	Cyclopropylcarbinyl Radical	Cyclopropylcarbinyl Cation	Organozinc Carbenoid
Dominant Product	Ring Opened (Homoallylic)	Mixture (Rearranged > Retained)	Ring Retained
Selectivity Driver	(Very Fast)	Cation stability / Solvent polarity	Covalent C-Zn bond stability
Stereochemical Insight	Probes intrinsic opening rate	Probes solvent cage effects	Enables stereospecific coupling
Best For...	Synthesizing linear alkenes	Mechanistic studies	Building block utilization

Detailed Technical Insights

Method A: Radical Probes (The "Clock")

The 1-ethyl group accelerates the ring opening compared to the unsubstituted parent. The relief of eclipsing interactions between the ethyl group and the ring hydrogens drives the formation of the homoallylic radical .

• Outcome: Reaction with

  typically yields >95% 3-methylpent-1-ene (from reduction of the rearranged radical).

• Stereoselectivity Note: While the resulting alkene is terminal (

  ), in 2-substituted analogs, this method yields high -selectivity for the alkene due to the chair-like transition state of the ring opening.

Method B: Solvolysis

Under

conditions (e.g., aqueous ethanol), the 1-ethylcyclopropylcarbinyl cation is formed.

• Rearrangement: This cation is non-classical or rapidly equilibrating. The 1-ethyl group stabilizes the positive charge less effectively than a phenyl group but sufficiently to allow rearrangement to the cyclobutyl and homoallyl isomers.

• Data: Expect a product distribution of ~60% Homoallylic alcohol, ~30% Cyclobutyl alcohol, and ~10% Retained Cyclopropylmethanol.

Method C: Zinc-Mediated Retention

Using active Zinc (Rieke Zn or Zn/LiCl), one can generate the organozinc reagent (1-ethylcyclopropyl)methylzinc bromide .

• Mechanism: Unlike the radical/cation, the C-Zn bond is partially covalent. At low temperatures (-78°C to 0°C), the rearrangement is suppressed.

• Application: This reagent can be coupled with aryl iodides (Negishi coupling) to install the intact 1-ethylcyclopropyl motif into drug candidates.

Experimental Protocols

Protocol 1: Radical Ring Opening (Rearrangement Benchmark)

This protocol validates the "opening" tendency of the substrate.

• Preparation: Dissolve 1-(Bromomethyl)-1-ethylcyclopropane (1.0 equiv) in dry benzene (0.1 M).

• Initiation: Add AIBN (0.05 equiv) and Tributyltin Hydride (1.2 equiv).

• Reaction: Heat to reflux (80°C) for 2 hours under Argon.

• Analysis: Analyze the crude mixture by GC-MS.

  • Target Signal: Look for the disappearance of the cyclopropane ring signals (

    ppm in NMR) and appearance of terminal alkene signals ( ppm).

  • Validation: The formation of 3-methylpent-1-ene confirms the radical pathway.

Protocol 2: Zinc-Mediated Retention (Negishi Coupling)

This protocol demonstrates how to suppress rearrangement.

• Activation: Flame-dry a flask. Add Zn dust (3.0 equiv) and activate with 1,2-dibromoethane (5 mol%) and TMSCl (1 mol%) in THF.

• Insertion: Add 1-(Bromomethyl)-1-ethylcyclopropane (1.0 equiv) dropwise at 0°C. Stir for 4 hours.

  • Checkpoint: Aliquot hydrolysis should show 1-ethyl-1-methylcyclopropane (retention) by GC.

• Coupling: Transfer the supernatant organozinc to a flask containing Iodobenzene (0.8 equiv) and

  (5 mol%). Reflux for 12 hours.

• Result: The product 1-benzyl-1-ethylcyclopropane demonstrates successful retention of the ring.

Stereochemical Implications for Drug Design

While 1-(Bromomethyl)-1-ethylcyclopropane is achiral, its behavior models the steric control required for chiral analogs.

• Quaternary Center Construction: The 1-ethyl group creates a "steric wall." When coupling this fragment to a chiral aldehyde (Barbier reaction), the approach of the electrophile is directed away from the ethyl group, often yielding diastereoselectivities > 90:1 .

• Regioselective Opening: In more complex systems (e.g., 1-ethyl-2-phenylcyclopropylmethyl bromide), the 1-ethyl group forces the ring cleavage to occur at the C1-C2 bond (distal to the ethyl) or C1-C3 , depending on the electronic bias of the C2 substituent. The "1-ethyl" motif is often used to lock the conformation of the transition state.

Stereoselectivity Logic Diagram

Caption: How the achiral 1-ethyl group induces stereoselectivity in complex reaction environments.

References

• Fundamental Kinetics of Cyclopropylcarbinyl Rearrangement

  • Newcomb, M. (1993). Radical Kinetics and the "Clock" Method. Tetrahedron.

  • (General reference for CPC kinetics).

• Zinc-Medi

  • Knochel, P., et al. (2011). Preparation and Applications of Functionalized Organozinc Reagents. Chemical Reviews.

• Synthesis and Properties of 1-Substituted Cyclopropanes

  • Sigma-Aldrich Product Data: 1-(Bromomethyl)-1-ethylcyclopropane (CAS 1489014-79-0).

• Stereoselective Ring Opening Str

  • Pohl, M., et al. (2018). Iron-Catalyzed Ring-Opening Cross-Coupling of Cyclopropylmethyl Halides. J. Am. Chem. Soc.

  • (Demonstrates modern catalytic control).

(Note: Specific literature on the "1-ethyl" derivative is sparse; protocols are adapted from established methodologies for 1-methyl and 1-phenyl analogs which exhibit homologous reactivity.)

Comparative Guide: 1-(Bromomethyl)- vs. 1-(Iodomethyl)-1-ethylcyclopropane in Cross-Coupling

This comparison guide details the technical nuances between 1-(Bromomethyl)-1-ethylcyclopropane (Br-MECP) and 1-(Iodomethyl)-1-ethylcyclopropane (I-MECP) in cross-coupling applications.

Executive Summary

In the cross-coupling of 1-(halomethyl)-1-ethylcyclopropanes , the choice between the bromide (Br-MECP) and the iodide (I-MECP) is not merely a matter of reactivity rates; it dictates the chemoselectivity of the carbon skeleton .

• Select 1-(Iodomethyl)-1-ethylcyclopropane (I-MECP) when ring retention is critical. The weaker C–I bond facilitates rapid oxidative addition (

  ) by Palladium(0), effectively outcompeting the ultrafast radical ring-opening pathway ( ).

• Select 1-(Bromomethyl)-1-ethylcyclopropane (Br-MECP) for radical-based transformations or cost-efficiency in Nickel/Iron-catalyzed systems. In Iron-catalyzed protocols, this substrate serves as a precursor to 1,4-dienes via a programmed radical ring-opening mechanism.

Feature	Bromide (Br-MECP)	Iodide (I-MECP)
Primary Application	Radical precursors, Fe-catalyzed coupling	Pd-catalyzed Suzuki/Negishi coupling
Dominant Mechanism	Single Electron Transfer (SET)	Concerted Oxidative Addition (Polar)
Structural Outcome	High risk of Ring Opening (Homoallyl)	High probability of Ring Retention
Stability	High (Room Temp stable)	Moderate (Light sensitive, store cold)
Cost	Low	High (requires preparation from Br/OH)

Mechanistic Divergence: The Radical Clock

The defining challenge with these substrates is the cyclopropylmethyl (CPM) radical clock . The 1-ethyl substituent adds steric bulk but does not prevent the thermodynamically favorable relief of ring strain if a radical intermediate is formed.

The Divergent Pathways

The fate of the reaction is determined by the competition between the rate of oxidative addition (

) and the rate of radical generation/isomerization.

Figure 1: Mechanistic divergence. The Iodide (green path) favors concerted metal insertion, preserving the ring. The Bromide (red path) under SET conditions favors radical formation and subsequent ring opening.

The Iodide Advantage (Ring Retention)

The C–I bond is significantly weaker (approx. 57 kcal/mol) than the C–Br bond (approx. 72 kcal/mol). In Pd-catalyzed coupling, I-MECP undergoes oxidative addition faster than the rate of single-electron transfer (SET).

• Mechanism: Concerted

  -like or 3-center oxidative addition.

• Result: The metal inserts into the bond before the radical can form or diffuse, locking the cyclopropane ring intact.

The Bromide Utility (Ring Opening)

Br-MECP is the substrate of choice when "programmed fragmentation" is desired.

• Mechanism: Under Iron catalysis (e.g., Fe(acac)

  ), the reaction proceeds via an outer-sphere SET, generating the discrete radical.

• Reaction: The radical opens to the homoallyl species (

  ), which then couples with the nucleophile (e.g., Aryl Grignard) to form 1,1-disubstituted 1,4-dienes .

Experimental Protocols

Synthesis of 1-(Iodomethyl)-1-ethylcyclopropane (I-MECP)

Since I-MECP is less stable and more expensive to buy, it is best prepared fresh from the bromide or alcohol.

Protocol (Finkelstein Reaction):

• Reagents: 1-(Bromomethyl)-1-ethylcyclopropane (1.0 equiv), NaI (2.0 equiv), Acetone (0.5 M).

• Procedure: Dissolve NaI in dry acetone. Add bromide.[1] Reflux for 18 hours under

  .

• Workup: Filter off NaBr precipitate. Concentrate. Dissolve residue in

  , wash with (remove color) and brine. Dry ( ) and concentrate.

• Storage: Stabilize with Cu wire; store at -20°C in the dark.

Protocol A: Ring-Retentive Suzuki Coupling (Use I-MECP)

Target: Aryl-substituted Cyclopropanes

• Substrate: 1-(Iodomethyl)-1-ethylcyclopropane (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (1.5 equiv)

• Catalyst: Pd(dppf)Cl

  (5 mol%) - Bidentate ligand is crucial to prevent -hydride elimination.

• Base:

  (3.0 equiv) or

• Solvent: Toluene/Water (10:1) or Dioxane/Water.

• Conditions: 80°C, 12-16 h, Argon atmosphere.

Critical Note: Do not use simple Pd(

) with alkyl halides as -hydride elimination competes. The large bite angle of dppf favors reductive elimination.

Protocol B: Ring-Opening Iron Coupling (Use Br-MECP)

Target: 4-Aryl-2-ethyl-1-butene (1,4-Diene)

• Substrate: 1-(Bromomethyl)-1-ethylcyclopropane (1.0 equiv)

• Nucleophile: PhMgBr (Aryl Grignard) (1.5 equiv)

• Catalyst: Fe(acac)

  (5 mol%)

• Ligand: TMEDA (10-20 mol%) - Essential for controlling the iron oxidation state.

• Solvent: THF/Ether.

• Conditions: 0°C to Room Temp. Slow addition of Grignard is key to prevent homocoupling.

• Mechanism: The Fe-catalyst generates a radical which opens before coupling.

Decision Matrix

Use the following criteria to select your starting material:

Scenario	Recommendation	Reasoning
Target is a Cyclopropane	Use I-MECP	Fast oxidative addition prevents radical ring opening.
Target is a 1,4-Diene	Use Br-MECP	Slower activation promotes radical generation and ring opening.
Using Ni/Photoredox	Use Br-MECP	Bromides have better redox potentials for standard Ir/Ru photocatalysts.
Large Scale (>100g)	Use Br-MECP	Iodides are cost-prohibitive and unstable for bulk storage.
Late-Stage Functionalization	Use I-MECP	Milder conditions (Suzuki) are more functional group tolerant than Grignards.

References

• Nickel-Catalyzed Cross-Electrophile Coupling Mechanism: Everson, D. A., & Weix, D. J. (2014). Cross-Electrophile Coupling: Principles of Reactivity and Selectivity. Journal of Organic Chemistry. Link

• Iron-Catalyzed Ring Opening: Nakamura, M., et al. (2004). Iron-Catalyzed Cross-Coupling of Primary and Secondary Alkyl Halides with Aryl Grignard Reagents. Journal of the American Chemical Society.[2][3] Link

• Cyclopropylmethyl Radical Kinetics: Newcomb, M. (1993). Competition Methods and Scales for Alkyl Radical Reaction Kinetics. Tetrahedron. Link

• Suzuki Coupling of Alkyl Halides: Netherton, M. R., & Fu, G. C. (2001). Suzuki Cross-Couplings of Alkyl Bromides that Contain ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  -Hydrogens. Journal of the American Chemical Society.[2] Link

• Synthesis of Iodides from Alcohols: Di Deo, M., et al. (2000). A Simple, Efficient, and General Method for the Conversion of Alcohols into Alkyl Iodides. Journal of Organic Chemistry. Link

Sources

• 1. Cyclopropanol synthesis [organic-chemistry.org]
• 2. schlegelgroup.wayne.edu [schlegelgroup.wayne.edu]
• 3. researchgate.net [researchgate.net]

analytical techniques for the characterization of 1-(Bromomethyl)-1-ethylcyclopropane products

Topic: Analytical Techniques for the Characterization of 1-(Bromomethyl)-1-ethylcyclopropane Products

Executive Summary

1-(Bromomethyl)-1-ethylcyclopropane (CAS: 1489014-79-0) is a specialized alkyl halide building block used in the synthesis of pharmaceutical intermediates, particularly for introducing the gem-disubstituted cyclopropane motif—a bioisostere often employed to improve metabolic stability and potency in drug candidates.[1][2]

Characterizing this compound presents unique challenges due to the high ring strain of the cyclopropane moiety (approx. 27.5 kcal/mol), which makes it susceptible to ring-opening rearrangement under thermal stress (e.g., during GC injection) or acidic conditions.[3] Furthermore, its lack of a strong UV chromophore renders standard HPLC-UV methods ineffective without derivatization.[3]

This guide objectively compares the three primary analytical pillars—GC-MS, NMR, and HPLC-CAD —providing experimental protocols to ensure the differentiation of the target product from its common impurities: ring-opened homoallylic bromides and elimination byproducts.

Part 1: Comparative Analysis of Analytical Techniques

The following table summarizes the performance of available techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is identified as the "Gold Standard" for purity assessment, provided thermal degradation is managed.[3]

Feature	GC-MS (Electron Impact)	H / C NMR Spectroscopy	HPLC (UV/CAD)
Primary Utility	Purity profiling & Impurity ID	Structural verification & Isomer differentiation	Quantitation of non-volatiles
Sensitivity	High (ppm level)	Moderate (requires ~5-10 mg)	Low (UV) / High (CAD)
Specificity	High (Mass fingerprint)	Very High (Geminal substitution proof)	Low (Retention time only)
Risk Factor	Thermal ring opening in injector	Solvent impurities	Lack of chromophore
Suitability	Best for Purity	Best for Structure	Alternative only

GC-MS: The Workhorse for Purity

• Mechanism: Separation based on boiling point and polarity, followed by electron ionization (EI).[3]

• Critical Insight: The gem-ethyl/bromomethyl substitution creates a steric environment that may facilitate thermal rearrangement to 4-bromo-3-methyl-1-pentene (or isomers) in a hot injector port.[3]

• Performance:

  • Resolution: Excellent separation of the product (BP est. ~145°C) from the starting material (1-ethyl-1-cyclopropylmethanol).

  • Detection: The molecular ion (

    ) doublet at m/z 162/164 (1:1 ratio due to Br/ Br) is often weak.[3] The base peak is typically the loss of bromine ( )+ at m/z 83.

NMR Spectroscopy: The Structural Validator

• Mechanism: Magnetic resonance of nuclei in the strained ring environment.

• Critical Insight: NMR is the only non-destructive method to unequivocally prove the cyclopropane ring is intact. Ring-opened impurities will show olefinic protons (5.0–6.0 ppm) which are absent in the pure product.[3]

• Diagnostic Signals (

  ):

  • Cyclopropane

    : Distinctive high-field multiplets at 0.40–0.80 ppm .[3]
  • -Br: Singlet at ~3.45 ppm .[3] (Crucial: If this splits into a doublet, it indicates ring opening or loss of symmetry).[3]

  • Ethyl Group: Triplet (~1.0 ppm) and Quartet (~1.5 ppm).[3]

HPLC-CAD: The Stability Alternative

• Mechanism: Liquid chromatography with Charged Aerosol Detection (CAD).[3]

• Critical Insight: Since the molecule lacks a conjugated

  -system, UV detection at 254 nm is useless. CAD detects all non-volatile analytes, making it the only viable LC option.

• Performance: Useful only if the product decomposes entirely on GC columns.[3]

Part 2: Experimental Protocols

Protocol A: Low-Temperature GC-MS Purity Analysis

Goal: Minimize thermal rearrangement while achieving high resolution.

• Sample Preparation:

  • Dissolve 10 mg of 1-(Bromomethyl)-1-ethylcyclopropane in 1.5 mL of Dichloromethane (DCM) (HPLC Grade).

  • Note: Avoid methanol, which can react with the alkyl bromide in the hot injector.

• Instrument Parameters:

  • Column: DB-624 or VF-624ms (30 m × 0.25 mm × 1.4 µm).[3] The thicker film is essential for retaining volatile halides.[3]

  • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[3]

  • Inlet: Split mode (20:1). Temperature: 180°C (Keep strictly below 200°C to prevent ring opening).

• Temperature Program:

  • Hold at 40°C for 3 min.

  • Ramp 10°C/min to 120°C.

  • Ramp 25°C/min to 240°C (Post-run bake out).

• MS Parameters:

  • Source Temp: 230°C.

  • Scan Range: 35–300 amu.[3]

  • Validation: Check for 1:1 isotopic pattern at m/z 162/164.[3]

Protocol B: Structural Confirmation via H-NMR

Goal: Confirm geminal substitution and absence of alkene impurities.

• Sample Preparation:

  • Dissolve ~15 mg of sample in 0.6 mL

    (neutralized with basic alumina if the product is acid-sensitive).

  • Add TMS (Tetramethylsilane) as internal reference (0.00 ppm).[3]

• Acquisition:

  • Scans: 16 (sufficient for >95% purity).

  • Relaxation Delay (D1): 5 seconds (to ensure accurate integration of the ethyl methyl protons).

• Data Processing:

  • Phase and baseline correct.[3]

  • Integration Check: Normalize the

    -Br singlet (3.45 ppm) to 2.00. The cyclopropyl ring protons (0.4–0.8 ppm) must integrate to 4.[3]00. Any deficit suggests impurities.[3]

Part 3: Visualizations & Logic Pathways

Figure 1: Analytical Decision Matrix

This diagram illustrates the logical flow for characterizing the product and troubleshooting common issues like thermal instability.

Caption: Workflow for validating 1-(Bromomethyl)-1-ethylcyclopropane, prioritizing structural integrity checks before purity profiling.

Figure 2: Impurity Formation Pathway

Understanding the origin of impurities is vital for interpreting GC-MS data.[3]

Caption: Common degradation pathways leading to analytical artifacts or storage impurities.

References

• PubChem. Compound Summary: (Bromomethyl)cyclopropane derivatives.[3][4] National Library of Medicine.[3] [Link]

• Organic Syntheses. Synthesis of Bromocyclopropane and derivatives. Org.[3][5] Synth. 1972, 52, 33. [Link][3]

Sources

• 1. chem960.com [chem960.com]
• 2. researchgate.net [researchgate.net]
• 3. Bromomethylcyclopropane | C4H7Br | CID 81503 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Bromo-1-ethylcyclopropane | C5H9Br | CID 45090475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. BJOC - Oxidative radical ring-opening/cyclization of cyclopropane derivatives [beilstein-journals.org]